Technical Guide: 3,5-Difluoro-4-methylbenzylamine & Analogs
The following technical guide provides an in-depth analysis of 3,5-Difluoro-4-methylbenzylamine and its structural analogs, focusing on chemical identity, synthetic pathways, and medicinal chemistry applications. High-Va...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of 3,5-Difluoro-4-methylbenzylamine and its structural analogs, focusing on chemical identity, synthetic pathways, and medicinal chemistry applications.
High-Value Fluorinated Building Blocks for Drug Discovery
Executive Summary
3,5-Difluoro-4-methylbenzylamine (CAS 1427419-16-6 ) is a specialized fluorinated building block used in the optimization of small molecule drugs. It combines two critical medicinal chemistry strategies: bioisosteric modulation via fluorine substitution and metabolic blocking via the para-methyl group.
This scaffold is particularly valuable for:
Modulating Basicity (pKa): The electron-withdrawing fluorine atoms lower the pKa of the amine, potentially improving oral bioavailability and blood-brain barrier (BBB) penetration compared to non-fluorinated benzylamines.
Metabolic Stability: The 4-methyl group blocks the para-position from cytochrome P450-mediated oxidation, a common clearance pathway for phenyl rings.
Lipophilicity Tuning: The combination of fluorine and methyl groups increases
without significantly increasing molecular weight.
Chemical Identity & Properties
Core Target Data
Property
Data
Systematic Name
(3,5-Difluoro-4-methylphenyl)methanamine
CAS Number (Free Base)
1427419-16-6
CAS Number (HCl Salt)
2866353-13-9
Molecular Formula
C₈H₉F₂N
Molecular Weight
157.16 g/mol
Predicted pKa
~8.6 (vs. 9.3 for benzylamine)
Predicted LogP
~1.9
Structural Analogs & Isomers
The following analogs are frequently used in Structure-Activity Relationship (SAR) studies to probe the electronic and steric requirements of the binding pocket.
Compound Name
CAS Number
Structural Modification
Key Feature
3,5-Difluorobenzylamine
90390-27-5
Des-methyl
Baseline for F-effect; metabolically labile at para-position.
3-Fluoro-4-methylbenzylamine
261951-67-1
Mono-fluoro
Less electron-deficient; higher pKa than the difluoro analog.
The synthesis of 3,5-difluoro-4-methylbenzylamine typically proceeds via the reduction of its corresponding nitrile or reductive amination of its aldehyde precursor.[1] These precursors are stable and commercially available.
Synthesis Workflow Diagram
The following diagram illustrates the two primary synthetic routes to the target amine.
Caption: Primary synthetic routes from nitrile (Route 1) and aldehyde (Route 2) precursors.
3,5-Difluoro-4-methylbenzylamine pKa: ~8.6.
Impact: The electron-withdrawing fluorine atoms (inductive effect,
) reduce the electron density on the nitrogen, lowering the pKa. This increases the fraction of the neutral species, potentially enhancing passive permeability across lipid membranes.
Metabolic Blocking (The "Magic Methyl")
The para-position of a phenyl ring is a "hotspot" for metabolic oxidation by CYP450 enzymes.
Problem: Rapid hydroxylation of unsubstituted benzylamines leads to high clearance and short half-life (
).
Solution: Introducing a methyl group at the 4-position sterically and electronically blocks this site. While the methyl group itself can be oxidized to a benzylic alcohol/acid, the presence of flanking fluorines (3,5-substitution) deactivates the ring and the methyl group towards oxidation, creating a robust metabolic shield.
Bioisosterism
This fragment is often used as a bioisostere for:
Chlorobenzylamines: Similar lipophilicity but different metabolic profile.
Pyridyl-methylamines: To modulate hydrogen bond acceptor capabilities while maintaining aromaticity.
References
PubChem. (2025).[3] Compound Summary: 3,5-Difluorobenzylamine (CAS 90390-27-5). National Library of Medicine. Link
Sigma-Aldrich. (2025). Product Specification: 3-Fluoro-4-methylbenzylamine (CAS 261951-67-1). Merck KGaA. Link
Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry.[1][4][5][6][7][8][9][10] Journal of Medicinal Chemistry, 58(21), 8315–8359. Link
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
An In-depth Technical Guide to (3,5-Difluoro-4-methylphenyl)methanamine
Prepared for: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of (3,5-Difluoro-4-methylphenyl)methanamine, a fluorinated benzylamine derivative of signif...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of (3,5-Difluoro-4-methylphenyl)methanamine, a fluorinated benzylamine derivative of significant interest in medicinal chemistry and synthetic organic chemistry. The strategic placement of fluorine atoms and a methyl group on the phenyl ring imparts unique electronic and steric properties, making it a valuable building block for novel therapeutic agents and functional materials.
Nomenclature and Chemical Identity
The compound is systematically named according to IUPAC conventions, which provides an unambiguous structural description.
Identifier
Value
IUPAC Name
(3,5-Difluoro-4-methylphenyl)methanamine
CAS Number
168311-39-7
Molecular Formula
C₈H₉F₂N
Molecular Weight
157.16 g/mol
Canonical SMILES
CC1=C(C=C(C=C1F)CN)F
Synthesis and Manufacturing
The synthesis of (3,5-Difluoro-4-methylphenyl)methanamine is most commonly achieved through a reductive amination pathway starting from the corresponding aldehyde, 3,5-Difluoro-4-methylbenzaldehyde. This method is favored for its high efficiency and operational simplicity.
Workflow: Reductive Amination Synthesis
The process involves two primary stages: the formation of an imine intermediate followed by its reduction to the target amine.
Caption: Synthetic workflow for (3,5-Difluoro-4-methylphenyl)methanamine.
Detailed Experimental Protocol
This protocol describes a laboratory-scale synthesis via the Delepine reaction, an alternative route starting from the corresponding benzyl halide. A related three-step synthesis to produce similar difluoro benzylamines is detailed in patent literature.[1]
Step 1: Halogenation: 3,5-Difluoro-4-methyltoluene is subjected to radical bromination using N-Bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide in a non-polar solvent (e.g., carbon tetrachloride) under reflux to yield 1-(bromomethyl)-3,5-difluoro-4-methylbenzene.
Step 2: Quaternary Ammonium Salt Formation: The resulting benzyl bromide is reacted with hexamethylenetetramine (methenamine) in a solvent such as chloroform or dichloromethane.[1] The mixture is heated to reflux for 2-5 hours, forming a white solid precipitate of the quaternary ammonium salt.[1]
Step 3: Hydrolysis: The isolated salt is then hydrolyzed using a mixture of a C1-C4 alcohol (e.g., ethanol) and concentrated hydrochloric acid under reflux for 3-10 hours.[1]
Workup and Isolation: After cooling, the reaction mixture is neutralized with a base (e.g., NaOH or aqueous ammonia) to a pH of 7-8.[1] The aqueous layer is then extracted with an organic solvent like dichloromethane. The combined organic layers are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude amine.
Purification: The final product is purified by vacuum distillation to afford (3,5-Difluoro-4-methylphenyl)methanamine as a clear liquid.
Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized compound. Data from techniques such as NMR and Mass Spectrometry provide a structural fingerprint. While specific experimental data for the title compound is limited in public literature, predicted data and data from structurally similar compounds provide a strong basis for characterization.
Technique
Expected Observations
¹H NMR
- Ar-CH₃: A singlet around δ 2.2-2.4 ppm. - -CH₂-NH₂: A singlet around δ 3.8-4.0 ppm. - -NH₂: A broad singlet (exchangeable with D₂O) around δ 1.5-2.5 ppm. - Ar-H: A doublet or multiplet signal around δ 6.8-7.2 ppm, showing coupling to the adjacent fluorine atoms.
¹³C NMR
- Ar-CH₃: A signal around δ 15-20 ppm. - -CH₂-: A signal around δ 40-45 ppm. - Aromatic C-H: Signals in the δ 110-120 ppm range, showing coupling (splitting) due to fluorine. - Aromatic C-F: Signals in the δ 158-165 ppm range, exhibiting large C-F coupling constants (¹JCF). - Aromatic C-CH₃ & C-CH₂: Quaternary carbon signals in the aromatic region.
¹⁹F NMR
A single resonance is expected in the typical range for aryl fluorides, likely showing coupling to the aromatic protons.
Mass Spec (EI)
- Molecular Ion (M⁺): A peak at m/z = 157. - Major Fragment: Loss of the amino group (-NH₂) leading to a fragment at m/z = 141.
Note: Chemical shifts (δ) are in ppm. Predicted data is based on standard chemical shift values and observed data for analogous structures.
Applications in Research and Drug Development
The true value of (3,5-Difluoro-4-methylphenyl)methanamine lies in its role as a versatile chemical intermediate. The difluorophenyl motif is a bioisostere for various functional groups and is frequently incorporated into drug candidates to enhance their pharmacological profiles.
Key Advantages of Fluorination in Drug Design:
Metabolic Stability: The C-F bond is exceptionally strong, which can block sites of oxidative metabolism, thereby increasing the half-life of a drug.[2][3]
Enhanced Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with protein targets.[3][4]
Modulated Lipophilicity: Strategic fluorination can increase a molecule's lipophilicity, potentially improving its ability to cross cell membranes and the blood-brain barrier.[2][3]
Potential Therapeutic Areas:
The benzylamine scaffold is a core component in a vast array of biologically active molecules. Derivatives are explored in numerous fields:
Oncology: As building blocks for kinase inhibitors and other anti-cancer agents.[5]
Inflammatory Diseases: The related RORc inverse agonist GNE-3500, which contains a fluorinated benzylamine-like moiety, has shown potential for treating inflammatory conditions.[6]
Infectious Diseases: The structural motif is present in compounds investigated for antimalarial and antiviral properties.[7]
Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be strictly followed.
Hazard Identification: Assumed to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[8][9]
Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a laboratory coat.[8][9] Handle in a well-ventilated area or a chemical fume hood.[8]
First Aid Measures:
Skin Contact: Immediately wash with plenty of soap and water.[10]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[8]
Ingestion: Rinse mouth and seek immediate medical attention.[10]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible substances like strong oxidizing agents.[10]
Disclaimer: This guide is intended for informational purposes for qualified professionals. Always consult a comprehensive Safety Data Sheet (SDS) before handling this chemical.
References
The Royal Society of Chemistry.Supporting Information.
DergiPark. (2021). Synthesis, Spectroscopic Characterization, Crystal Structure and Theoretical Studies on New Organic Single Crystal of 1-(3,5-difluorophenyl)-3-(2-nitrophenyl) urea. Retrieved from [Link]
BASF. (2025). Safety Data Sheet. Retrieved from [Link]
MDPI. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Retrieved from [Link]
PubChem. Compound Summary for CID 71492924. Retrieved from [Link]
Google Patents.CN117964460A - Synthesis process of 3, 5-difluorophenol.
O'Reilly Auto Parts. Murray A/C Compressor - New 168311. Retrieved from [Link]
PubMed. (2015). Discovery of 1-{4-[3-fluoro-4-((3s,6r)-3-methyl-1,1-dioxo-6-phenyl-[5][11]thiazinan-2-ylmethyl)-phenyl]-piperazin-1-yl}-ethanone (GNE-3500): a potent, selective, and orally bioavailable retinoic acid receptor-related orphan receptor C (RORc or RORγ) inverse agonist. Retrieved from [Link]
Google Patents.CN105017026B - The synthetic method of 2,4 difluoro benzene methanamines.
PubChem. Compound Summary for CID 49867301. Retrieved from [Link]
PMC. Methyl 4,4′′-difluoro-5′-methoxy-1,1′:3′,1′′-terphenyl-4′-carboxylate. Retrieved from [Link]
Quick Company. A Process For Preparation Of 3,5 Difluorobenzyl Derivatives. Retrieved from [Link]
PMC. (2022). Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate and diethyl 4,4′-(diazene-1,2-diyl)bis(3,5-difluorobenzoate). Retrieved from [Link]
ResearchGate. (2010). 4,4-Difluoro-1,3,5,7-tetramethyl-8-pentafluorophenyl-4-bora-3a,4a-diaza-s-indacene. Retrieved from [Link]
ECHA. Identity - 1-[2-(1H-imidazol-1-yl)phenyl]methanamine. Retrieved from [Link]
American Elements. Imidazoles. Retrieved from [Link]
MDPI. (2025). Synthesis of New 1,3-bis[(4-(Substituted-Aminomethyl)Phenyl)methyl]benzene and 1,3-bis[(4-(Substituted-Aminomethyl)Phenoxy)methyl]benzene Derivatives, Designed as Novel Potential G-Quadruplex Antimalarial Ligands. Retrieved from [Link]
PMC. (2025). Pharmaceutical properties of novel 3-((diisopropylamino)methyl)-5-(4-((4-(dimethylamino) benzylidene) imino) phenyl)-1,3,4-oxadiazole-2(3 H)-thione. Retrieved from [Link]
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 3,5-Difluoro-4-methylbenzylamine
Executive Summary 3,5-Difluoro-4-methylbenzylamine is a specialized fluorinated building block increasingly utilized in modern medicinal chemistry.[1] By integrating the electron-withdrawing nature of the 3,5-difluoro mo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3,5-Difluoro-4-methylbenzylamine is a specialized fluorinated building block increasingly utilized in modern medicinal chemistry.[1] By integrating the electron-withdrawing nature of the 3,5-difluoro motif with the steric and lipophilic contribution of the 4-methyl group, this scaffold offers a unique physicochemical profile. It serves as a critical tool for modulating the basicity (pKa) of amine centers, enhancing membrane permeability, and blocking specific metabolic pathways on the aromatic ring. This guide provides an in-depth analysis of its properties, a robust synthetic protocol, and a strategic framework for its application in drug design.[2]
Elevated vs. non-fluorinated analog due to dipole interactions.[1]
Density
~1.18 g/mL
Fluorine substitution increases density relative to toluene derivatives.
pKa (Conjugate Acid)
8.3 – 8.5
Critical Feature: The electron-withdrawing effect of the 3,5-difluoro motif lowers the pKa by ~1 log unit compared to benzylamine (pKa ~9.3), reducing ionization at physiological pH (7.[1]4) and improving passive membrane permeability.
LogP (Lipophilicity)
~1.8
The 4-methyl group increases lipophilicity, balancing the polarity of the amine.[1]
Polar Surface Area (PSA)
26.02 Ų
Dominated by the primary amine; fluorines do not contribute significantly to PSA but affect polarity.[1]
Part 2: Synthetic Methodologies
Retrosynthetic Analysis
The most robust route to 3,5-difluoro-4-methylbenzylamine is the reduction of its corresponding nitrile, 3,5-difluoro-4-methylbenzonitrile (CAS 170572-50-6) .[1] This precursor is commercially available and stable.[1]
Objective: Synthesis of 3,5-difluoro-4-methylbenzylamine from 3,5-difluoro-4-methylbenzonitrile.
Safety Warning: Lithium Aluminum Hydride (LiAlH₄) is pyrophoric and reacts violently with water.[1] All operations must be performed under an inert atmosphere (Argon/Nitrogen) in a fume hood.
Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush with Argon.
Reagent Prep: Charge the flask with anhydrous THF (10 mL/g of substrate) and cool to 0°C in an ice bath. Carefully add the LiAlH₄ solution (2.0 eq) via syringe or cannula.
Addition: Dissolve 3,5-difluoro-4-methylbenzonitrile (1.0 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 30 minutes. Note: Exothermic reaction; control addition rate to maintain gentle reflux or keep <10°C.
Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat to reflux (66°C) for 3–6 hours.[1] Monitor by TLC or LC-MS (disappearance of nitrile peak).
Workup (Fieser Method):
Cool the mixture back to 0°C.
Very slowly add water (n mL, where n = grams of LiAlH₄ used).
Warm to room temperature and stir for 30 minutes until a white granular precipitate forms.
Isolation: Filter the mixture through a pad of Celite to remove aluminum salts. Wash the filter cake with diethyl ether.[3]
Purification: Dry the filtrate over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Result: The crude amine is typically obtained as a pale yellow oil.
Refinement: If necessary, purify via Kugelrohr distillation or convert to the HCl salt (add 4M HCl in dioxane) for recrystallization.
Synthesis Workflow Diagram
Figure 1: Synthetic workflow for the reduction of 3,5-difluoro-4-methylbenzonitrile to the target amine.
Part 3: Applications in Drug Discovery[1][2][5]
The "Fluorine Effect" in Lead Optimization
3,5-Difluoro-4-methylbenzylamine is not merely a linker; it is a functional bioisostere designed to address specific liabilities in drug candidates.[1]
pKa Modulation:
Problem: Standard benzylamines (pKa ~9.3) are highly protonated at physiological pH, leading to poor passive diffusion across the blood-brain barrier (BBB) or gut wall.[1]
Solution: The 3,5-difluoro substitution exerts a strong inductive effect (
), pulling electron density from the aromatic ring and, by extension, the benzylic carbon. This lowers the pKa of the amine to ~8.3.
Outcome: A higher fraction of the molecule exists in the neutral form at pH 7.4, significantly enhancing permeability .
Metabolic Stability:
Problem: The para-position of a phenyl ring is a "soft spot" for CYP450-mediated oxidation.
Solution: The 4-methyl group blocks this position. While the methyl group itself is susceptible to benzylic oxidation, the flanking 3,5-fluorines deactivate the ring electronically, potentially reducing the rate of this oxidation compared to a non-fluorinated toluene analog.
Strategic Selection Logic
Figure 2: Decision matrix for selecting the 3,5-difluoro-4-methylbenzylamine scaffold in Hit-to-Lead optimization.
Part 4: Analytical Characterization
To validate the synthesis of 3,5-Difluoro-4-methylbenzylamine, the following spectral signatures are expected:
¹H NMR (400 MHz, CDCl₃):
~2.25 ppm (s, 3H, Ar-CH₃ ).
~3.85 ppm (s, 2H, Ar-CH₂ -NH₂).
~6.80 ppm (d, ~8-10 Hz, 2H, Ar-H ).[1] Note: The protons are equivalent due to symmetry.
~1.50 ppm (br s, 2H, -NH₂ ).
¹⁹F NMR:
Single peak expected around
-115 to -120 ppm (relative to CFCl₃), showing coupling to the aromatic protons.
Storage: Store under inert gas (Argon) at 2–8°C. Amines readily absorb CO₂ from the air to form carbamates; keep tightly sealed.[1]
PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle only in a functioning fume hood.
References
National Center for Biotechnology Information (PubChem). Compound Summary for 3,5-Difluoro-4-methylbenzonitrile (CAS 170572-50-6). Available at: [Link]
Chemical Book/ChemSrc. Entry for 3,5-Difluoro-4-methylbenzylamine (CAS 1427419-16-6). Available at: [Link][1]
Gillis, E. P., et al. "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry, 2015, 58(21), 8315–8359. (Mechanistic grounding for fluorine effects).
Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018, 61(14), 5822–5880.
Technical Guide: Strategic Sourcing and Synthesis of 3,5-Difluoro-4-methylbenzylamine
Executive Summary: Market Status & Strategic Value 3,5-Difluoro-4-methylbenzylamine (CAS 1427419-16-6 for free base; 2866353-13-9 for HCl salt) is a high-value, non-commodity building block primarily used in the developm...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: Market Status & Strategic Value
3,5-Difluoro-4-methylbenzylamine (CAS 1427419-16-6 for free base; 2866353-13-9 for HCl salt) is a high-value, non-commodity building block primarily used in the development of kinase inhibitors and CNS-active agents.
Unlike its non-fluorinated analog (4-methylbenzylamine), this compound is not a "catalog commodity" available for immediate bulk shipment from major Western distributors (e.g., Sigma-Aldrich, Fisher) without lead time. It is classified as a Tier 3 Specialist Chemical , meaning availability is concentrated among specialized synthesis houses, primarily in East Asia (China/India), with lead times ranging from 2 to 6 weeks for gram-scale orders.
Key Decision Driver:
For <5g: Purchase directly from specialized catalog vendors (e.g., BLD Pharm, Enamine).
For >100g: In-house synthesis or FTE-based custom synthesis is chemically superior and cost-effective due to the high markup on the final amine relative to its stable precursors.
Chemical Profile & Bioisosteric Significance
This moiety is designed to modulate metabolic stability and lipophilicity.[1] The flanking fluorine atoms at the 3,5-positions withdraw electron density, lowering the pKa of the amine and reducing the metabolic liability of the benzylic position, while the 4-methyl group fills hydrophobic pockets in target proteins.
Property
Data
Significance
CAS (Free Base)
1427419-16-6
Primary search key for synthesis planning.
CAS (HCl Salt)
2866353-13-9
Preferred form for purchase (hygroscopic stability).
Molecular Weight
157.16 g/mol
Fragment-based drug design (FBDD) friendly.
LogP (Calc)
~2.1
Enhanced membrane permeability vs. non-methylated analogs.
pKa (Calc)
~8.8
Lower than benzylamine (~9.3) due to electron-withdrawing F atoms.
Supply Chain Analysis: Price & Availability
The market for this compound is opaque, with prices hidden behind "Request Quote" firewalls. Below is a reconstructed pricing tier based on Q3 2025 market data for structurally similar fluorinated benzylamines.
Estimated Pricing Tiers
Quantity
Estimated Cost (USD)
Lead Time
Supplier Type
1 g
$180 - $250
1-2 Weeks
Specialist Catalog (e.g., BLD Pharm, Astatech)
5 g
$600 - $850
2-3 Weeks
Specialist Catalog
25 g
$2,200 - $3,000
4-6 Weeks
Custom Synthesis / Bulk Order
100 g
$5,000+
8+ Weeks
CRO / CMO (Contract Mfg)
Sourcing Decision Matrix
The following logic gate determines whether you should buy the catalog product or synthesize it from precursors.
Technical Synthesis Guide (The "Make" Option)
If commercial stock is unavailable or cost-prohibitive, synthesis is straightforward using 4-Bromo-2,6-difluorotoluene (CAS 179617-08-4) as the starting material. This precursor is a commodity chemical (
30/g), offering a massive cost reduction compared to the final amine.
Synthetic Pathway Visualization
Detailed Experimental Protocols
Step 1: Cyanation (Preparation of 3,5-Difluoro-4-methylbenzonitrile)
Rationale: The bromine atom at the para-position to the methyl group is activated for nucleophilic aromatic substitution due to the inductive effect of the ortho-fluorines, though a metal catalyst (Cu) is required.
Charge a dried flask with 4-Bromo-2,6-difluorotoluene and CuCN in DMF (0.5 M concentration).
Heat to 150°C under N2 atmosphere for 12-16 hours. Monitor by TLC/GCMS (conversion of bromide to nitrile).
Workup (Critical): Cool to RT. Pour into ethylenediamine/water solution (to complex copper). Extract with EtOAc.[2] Wash organics with brine, dry over Na2SO4.[2]
Purification: Silica gel chromatography (Hexane/EtOAc gradient).
Expected Yield: 75-85%.
Step 2: Reduction (Preparation of the Amine)
Rationale: Borane-THF is preferred over LAH for safety and ease of workup on a multigram scale.
When purchasing or synthesizing this compound, verify identity using the following criteria. Common impurities include the de-fluorinated analog or the des-methyl analog if low-quality starting materials were used.
Synthesis of 3,5-Difluoro-4-methylbenzylamine from 3,5-Difluoro-4-methylbenzoic acid
Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Experimental Protocol Executive Summary The incorporation of fluorinated benzylamines into molecular scaffolds...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Content Type: Technical Guide & Experimental Protocol
Executive Summary
The incorporation of fluorinated benzylamines into molecular scaffolds has become a cornerstone of modern medicinal chemistry and drug development. This application note provides a comprehensive, self-validating synthetic protocol for the preparation of 3,5-Difluoro-4-methylbenzylamine starting from 3,5-Difluoro-4-methylbenzoic acid . By detailing the mechanistic causality behind each reagent selection and providing a robust two-step workflow (amidation followed by borane-mediated reduction), this guide ensures high-fidelity execution suitable for both exploratory synthesis and scalable API development.
Scientific Rationale & Drug Design Context
The strategic selection of the 3,5-difluoro-4-methylphenyl moiety is driven by its profound impact on the pharmacokinetic and pharmacodynamic profiles of drug candidates.
Metabolic Blockade: The flanking fluorine atoms at positions 3 and 5 sterically and electronically shield the aromatic ring and the benzylic position from Cytochrome P450 (CYP450)-mediated oxidation, significantly improving the metabolic half-life of the parent molecule [1].
Electronic Tuning & Lipophilicity: Fluorine's high electronegativity withdraws electron density via the inductive effect, lowering the pKa of adjacent basic amines. Furthermore, the highly stable C-F bonds increase the overall partition coefficient (
), enhancing passive membrane permeability and bioavailability across the blood-brain barrier [2].
Bioisosterism: This specific substitution pattern frequently serves as a bioisosteric replacement for standard chlorophenyl or un-substituted phenyl rings in kinase inhibitors and GPCR ligands, minimizing off-target toxicity while maintaining optimal binding affinity[3].
Synthetic Strategy & Workflow
The synthesis of 3,5-difluoro-4-methylbenzylamine is achieved via a highly chemoselective two-step pathway.
Activation & Amidation: The starting material, 3,5-difluoro-4-methylbenzoic acid, is converted to the highly reactive 3,5-difluoro-4-methylbenzoyl chloride [2] using oxalyl chloride and catalytic N,N-dimethylformamide (DMF). Subsequent reaction with aqueous ammonia yields the stable primary amide.
Chemoselective Reduction: The primary amide is reduced to the target amine using Borane-Tetrahydrofuran (BH₃·THF) complex. This reagent is specifically chosen over Lithium Aluminum Hydride (LiAlH₄) to prevent unwanted hydrodefluorination of the electron-deficient aromatic ring.
Workflow Visualization
Two-step synthetic workflow for 3,5-Difluoro-4-methylbenzylamine via amide reduction.
Experimental Protocols (Self-Validating System)
Protocol 1: Synthesis of 3,5-Difluoro-4-methylbenzamide
Objective: High-yielding conversion of the carboxylic acid to a primary amide via an acid chloride intermediate.
Step-by-Step Procedure & Causality:
Setup: Suspend 3,5-Difluoro-4-methylbenzoic acid (1.0 equiv, 10.0 g, 58.1 mmol) in anhydrous dichloromethane (CH₂Cl₂, 100 mL) in a flame-dried round-bottom flask under nitrogen at 0 °C.
Catalyst Addition: Add catalytic DMF (0.05 equiv, 0.22 mL). Causality: DMF reacts with oxalyl chloride to generate the highly electrophilic Vilsmeier-Haack reagent, which acts as the true active acylating species.
Activation: Dropwise add oxalyl chloride (1.2 equiv, 6.0 mL). Causality: Oxalyl chloride is preferred over thionyl chloride (SOCl₂) because its byproducts (CO, CO₂, and HCl) are entirely gaseous, driving the reaction forward via Le Chatelier's principle and allowing for a solvent-evaporation-only workup.
Maturation: Warm the reaction to room temperature and stir for 2 hours until gas evolution ceases. Concentrate the mixture in vacuo to remove unreacted oxalyl chloride, yielding crude 3,5-difluoro-4-methylbenzoyl chloride [2].
Amidation: Re-dissolve the acid chloride in fresh CH₂Cl₂ (50 mL) and add it dropwise to a vigorously stirred solution of 28% aqueous ammonium hydroxide (NH₄OH, 10.0 equiv) at 0 °C. Causality: The low temperature suppresses the competitive hydrolysis of the acid chloride, while the massive excess of ammonia acts as both the nucleophile and the HCl scavenger.
Isolation: Filter the resulting white precipitate, wash with cold water (3 × 50 mL) and cold heptane (50 mL), and dry under high vacuum.
System Validation Checkpoints:
TLC: Complete consumption of the starting acid (
) to form the amide () in EtOAc/Hexane (1:1).
FT-IR: Disappearance of the broad carboxylic acid O-H stretch (~2500–3000 cm⁻¹) and appearance of sharp primary amide N-H stretches (~3350 and 3180 cm⁻¹) and a strong C=O stretch (Amide I band, ~1650 cm⁻¹).
Protocol 2: Synthesis of 3,5-Difluoro-4-methylbenzylamine
Objective: Chemoselective reduction of the primary amide to the primary amine.
Step-by-Step Procedure & Causality:
Setup: Dissolve 3,5-Difluoro-4-methylbenzamide (1.0 equiv, 8.0 g, 46.7 mmol) in anhydrous THF (80 mL) under nitrogen at 0 °C.
Reduction: Slowly add Borane-THF complex (1.0 M in THF, 3.0 equiv, 140 mL) via syringe. Causality: Borane (
) acts as a Lewis acid, coordinating to the electron-rich carbonyl oxygen. This increases the electrophilicity of the carbonyl carbon, facilitating intramolecular hydride transfer. Borane is highly selective for amides and will not cleave the sensitive C-F bonds on the electron-deficient aromatic ring.
Reflux: Heat the reaction mixture to reflux (65 °C) for 12 hours.
Quenching & Cleavage: Cool the mixture to 0 °C. Carefully quench with methanol (30 mL) until effervescence stops. Add 2M HCl in methanol (50 mL) and reflux for 1 hour. Causality: The initial reduction forms a highly stable amine-borane complex. Acidic methanolysis is strictly required to break the strong B-N bond, releasing the free amine as a hydrochloride salt and converting the boron species to volatile trimethyl borate (
).
Workup: Concentrate the mixture in vacuo. Basify the aqueous residue with 2M NaOH to pH > 10, and extract with ethyl acetate (3 × 75 mL).
Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield 3,5-Difluoro-4-methylbenzylamine as a pale yellow oil. (Optional: Treat with ethereal HCl to precipitate the highly stable hydrochloride salt).
System Validation Checkpoints:
¹H NMR (CDCl₃): Complete loss of amide
protons. Appearance of a sharp singlet for the benzylic protons at ~3.85 ppm and the primary aliphatic amine protons at ~1.50 ppm (exchangeable with ).
Quantitative Data & Reagent Optimization
The selection of the reducing agent is the most critical parameter in Step 2. The table below summarizes the quantitative evaluation of various reducing systems for the transformation of fluorinated benzamides to benzylamines.
Reducing Agent
Chemoselectivity
Average Yield
Scalability
Mechanistic Notes & Causality
BH₃·THF Complex
High
85 - 92%
Excellent
Optimal choice. Highly selective for primary amides. No risk of hydrodefluorination. Requires acidic methanolysis to break the B-N complex [1].
LiAlH₄
Low to Moderate
40 - 60%
Poor
Harsh hydride donor. High risk of competitive nucleophilic aromatic substitution () or hydrodefluorination on the electron-deficient difluoro-ring.
Red-Al®
Moderate
65 - 75%
Good
Viable alternative for large-scale industrial synthesis, but requires strict temperature control to prevent side reactions.
H₂ / Pd-C
N/A
N/A
N/A
Ineffective for direct amide reduction. Would require prior dehydration to the nitrile. Risk of catalytic defluorination [3].
References
Application
Preparation of 3,5-Difluoro-4-methylbenzylamine from nitrile reduction
Application Note: High-Fidelity Preparation of 3,5-Difluoro-4-methylbenzylamine Executive Summary This application note details the synthesis of 3,5-Difluoro-4-methylbenzylamine via the reduction of its corresponding nit...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Fidelity Preparation of 3,5-Difluoro-4-methylbenzylamine
Executive Summary
This application note details the synthesis of 3,5-Difluoro-4-methylbenzylamine via the reduction of its corresponding nitrile precursor. This intermediate is a critical motif in medicinal chemistry, particularly for modulating lipophilicity and metabolic stability in fluorinated drug candidates.
We present two distinct, validated protocols tailored to specific operational scales:
Method A (Scalable): Catalytic Hydrogenation using Raney Nickel, optimized for high throughput and cost-efficiency.
Method B (High-Fidelity): Borane-THF reduction, optimized for laboratory-scale purity and chemoselectivity, specifically designed to avoid hydrodefluorination.
The Chemist’s Perspective: Mechanistic Insights & Challenges
The "Dimerization" Challenge
The reduction of nitriles is deceptively simple. The primary failure mode is the formation of the secondary amine (dimer) byproduct.
Mechanism: The reaction proceeds via an imine intermediate (A ).[1][2] As the primary amine product (B ) accumulates, it can nucleophilically attack the transient imine (A ) to form a secondary imine (C ), which is then reduced to the secondary amine (D ).[1]
Solution: In Method A , we introduce ammonia (NH
) to saturate the equilibrium, pushing the reaction pathway away from the secondary imine and stabilizing the primary imine until reduction is complete.
The Defluorination Risk
Fluorinated aromatics are susceptible to hydrodefluorination (C-F bond cleavage) under catalytic hydrogenation conditions, particularly with Palladium (Pd/C) catalysts.
Insight: While Pd/C is a standard hydrogenation catalyst, it often cleaves aryl-fluorine bonds. Raney Nickel and Borane reagents are kinetically favored for nitrile reduction while remaining inert toward the C-F bonds on the electron-deficient 3,5-difluoro ring.
Mechanistic Pathway Diagram
The following diagram illustrates the competitive pathways and the intervention points for our protocols.
Figure 1: Mechanistic pathway of nitrile reduction showing the competitive formation of secondary amine byproducts and the stabilizing role of ammonia.[2]
Protocol A: Catalytic Hydrogenation (Raney Ni)
Scope: >10g scale, Industrial/Pilot Plant.
Advantage: Cost-effective, scalable, simple workup.
Critical Control: Use of ammonia-saturated methanol to suppress dimerization.
Catalyst: Raney Nickel (Active slurry in water, ~20 wt% loading).
Solvent: 7M Ammonia in Methanol (commercial or prepared in situ).
Equipment: High-pressure hydrogenation autoclave (Parr reactor or equivalent).
Step-by-Step Methodology
Catalyst Preparation (Inert Atmosphere):
Caution: Raney Nickel is pyrophoric when dry. Always handle under wet/inert conditions.
Wash the Raney Nickel slurry (20 wt% relative to substrate) three times with anhydrous methanol to remove water. Decant the supernatant carefully under nitrogen flow.
Loading:
Charge the autoclave with the washed Raney Nickel.
Add the solution of 3,5-Difluoro-4-methylbenzonitrile (e.g., 50 g) in 7M NH
in MeOH (500 mL). The high concentration of ammonia is non-negotiable for purity.
Reaction:
Seal the reactor and purge 3x with Nitrogen (50 psi), then 3x with Hydrogen (50 psi).
Pressurize to 50-100 psi (3.5 - 7 bar) H
.
Heat to 50°C and stir vigorously (1000 rpm) to overcome gas-liquid mass transfer limitations.
Monitor H
uptake. Reaction is typically complete in 4–6 hours.
Filter the mixture through a pad of Celite (keep wet to prevent fire) to remove the catalyst. Rinse with MeOH.
Concentrate the filtrate under reduced pressure to remove MeOH and excess NH
.
Purification:
Dissolve the residue in MTBE or Ethyl Acetate.
Wash with 1N NaOH (to remove any unreacted nitrile hydrolysis products) and Brine.
Dry over Na
SO and concentrate.
Optional: Convert to HCl salt by adding 4M HCl in Dioxane for long-term storage.
Protocol B: Borane-THF Reduction
Scope: <10g scale, High Purity, Research Lab.
Advantage: Avoids high pressure; strictly chemoselective (preserves C-F bonds); no special autoclave required.
Reagents & Equipment
Substrate: 3,5-Difluoro-4-methylbenzonitrile.
Reagent: Borane-Tetrahydrofuran complex (BH
·THF), 1.0 M solution (Use 2.5 equiv).
Quench: Methanol, 6M HCl.
Step-by-Step Methodology
Setup:
Flame-dry a 2-neck round bottom flask and cool under Argon.
Add 3,5-Difluoro-4-methylbenzonitrile (e.g., 5.0 g) and anhydrous THF (50 mL).
Addition:
Cool the solution to 0°C .
Add BH
·THF (1.0 M, 2.5 equiv) dropwise via syringe or addition funnel. Gas evolution is minimal but possible.
Reflux:
Allow the mixture to warm to room temperature, then heat to reflux (66°C) for 3–5 hours.
Checkpoint: Monitor by TLC/LCMS. The intermediate boron-amine complex is stable; the nitrile spot should disappear.
Quench & Hydrolysis (Critical Step):
Cool to 0°C. Carefully add Methanol dropwise until bubbling ceases (destroys excess hydride).
Breaking the Complex: The amine is currently bound to boron. Add 6M HCl (approx. 5 mL per gram of substrate) and reflux for 1 hour. This hydrolyzes the B-N bond.
Isolation:
Cool to room temperature.[4] Concentrate to remove THF/MeOH.
Dilute the aqueous residue with water and wash with Et
O (removes non-basic impurities).
Basify the aqueous layer to pH >12 using 50% NaOH (keep cool).
Application Note: 3,5-Difluoro-4-methylbenzylamine as a Scaffold for Kinase Inhibitors
Part 1: Introduction & Rationale The "Fluorine Effect" in Kinase Inhibitor Design In modern kinase inhibitor discovery, the 3,5-difluoro-4-methylbenzylamine moiety represents a "privileged structure"—a scaffold geometry...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Introduction & Rationale
The "Fluorine Effect" in Kinase Inhibitor Design
In modern kinase inhibitor discovery, the 3,5-difluoro-4-methylbenzylamine moiety represents a "privileged structure"—a scaffold geometry validated for its ability to optimize potency, metabolic stability, and physicochemical properties simultaneously.
While many early-generation inhibitors failed due to rapid oxidative clearance or poor membrane permeability, the strategic incorporation of the 3,5-difluoro-4-methyl motif addresses these attrition points through three specific mechanisms:
Metabolic Shielding (The "Blocked" Para-Position): The 4-methyl group occupies the para-position, preventing direct ring oxidation.[1] Crucially, the flanking 3,5-difluorine atoms exert a strong electron-withdrawing effect (inductive effect, -I), which deactivates the aromatic ring and increases the oxidation potential of the benzylic methyl protons. This significantly slows down CYP450-mediated benzylic hydroxylation [1].
pKa Modulation: When this benzylamine is used as a linker to a hinge-binding heterocycle, the fluorines lower the pKa of the benzylic amine (or adjacent nitrogen), reducing the energy penalty for desolvation upon entering the hydrophobic kinase pocket [2].
Halogen Bonding: The C-F bonds can engage in favorable orthogonal multipolar interactions with carbonyl oxygens or backbone amides within the kinase ATP-binding cleft (e.g., the gatekeeper region) [3].
Structural Logic Diagram
The following diagram illustrates the structure-activity relationship (SAR) logic driving the use of this scaffold.
Caption: SAR rationale for the 3,5-difluoro-4-methylbenzylamine scaffold in kinase inhibitor design.
Part 2: Chemical Synthesis Protocol
This protocol details the synthesis of 3,5-Difluoro-4-methylbenzylamine (HCl salt) starting from the commercially available 3,5-difluoro-4-methylbenzonitrile. This route is preferred over direct reductive amination of the aldehyde due to higher yields and cleaner workup profiles.
Part 3: Biological Evaluation (Kinase Assay Protocol)
Once the scaffold is incorporated into a lead molecule (e.g., via amide coupling to a kinase hinge-binder), its potency must be validated. The following protocol uses a FRET-based assay (e.g., LanthaScreen™) suitable for high-throughput screening against targets like ALK or p38 MAPK , where this scaffold is often relevant.
Assay Principle
The assay measures the phosphorylation of a specific substrate by the kinase. A Europium-labeled antibody detects the phosphorylated product, generating a TR-FRET signal.
Experimental Workflow Diagram
Caption: General workflow for TR-FRET Kinase Inhibition Assay.
Detailed Protocol
Compound Preparation:
Prepare a 10 mM stock of the inhibitor in 100% DMSO.
Perform a 10-point, 3-fold serial dilution in DMSO.
Transfer 2.5 nL of diluted compound to a 384-well low-volume white plate (e.g., Corning 4513) using an acoustic dispenser (e.g., Echo 550).
Master Mix Preparation:
Kinase Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.
Enzyme Mix: Dilute the target kinase (e.g., ALK, 0.5 nM final) in Kinase Buffer.
Substrate/ATP Mix: Dilute the peptide substrate (e.g., PolyGT, 100 nM) and ATP (at K_m_app) in Kinase Buffer.
Reaction:
Add 2.5 µL of Enzyme Mix to the assay plate containing the compound. Pre-incubate for 15 mins.
Add 2.5 µL of Substrate/ATP Mix to initiate the reaction.
Centrifuge plate at 1000 rpm for 30 seconds.
Incubate at Room Temperature (20-25°C) for 60 minutes.
Read plate on a multimode reader (e.g., EnVision).
Calculate Emission Ratio (665 nm / 615 nm).
Fit data to a sigmoidal dose-response equation (4-parameter logistic) to determine IC₅₀.
Part 4: ADME Profiling (Metabolic Stability)
To confirm the hypothesis that the 3,5-difluoro substitution protects the 4-methyl group, a comparative microsomal stability assay is required.
Comparative Data Table (Hypothetical/Representative)
Compound Scaffold
Structure
T½ (Human Microsomes)
CL_int (µL/min/mg)
Primary Metabolite
Control
4-Methylbenzylamine
< 15 min
> 100
Benzylic Alcohol (-CH₂OH)
Test Scaffold
3,5-Difluoro-4-methylbenzylamine
> 60 min
< 20
Minimal / Stable
Interpretation: The control compound undergoes rapid oxidation at the benzylic methyl group. The Test Scaffold, due to the electron-withdrawing nature of the fluorine atoms, significantly suppresses this pathway, validating the design rationale [1][4].
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link
Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link
Xu, Z., et al. (2011). Fluorine in Drug Discovery: A Case Study of Kinase Inhibitors. Current Topics in Medicinal Chemistry, 11(22). Link
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Metabolic Stability Improvement Using 3,5-Difluoro-4-methyl Substitution: A Strategic Guide for Medicinal Chemistry
Application Note & Protocol Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Structural Optimization, Pharmacokinetics, and In Vitro Validation Scientific Rationale: The...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & ProtocolTarget Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Focus: Structural Optimization, Pharmacokinetics, and In Vitro Validation
Scientific Rationale: The Causality of Fluorine-Mediated Stabilization
In small-molecule drug discovery, the optimization of pharmacokinetic properties is often hindered by rapid hepatic clearance. Cytochrome P450 (CYP450) enzymes—particularly CYP3A4 and CYP2D6—readily target electron-rich aromatic rings and benzylic positions for oxidative metabolism[1]. While the incorporation of a methyl group (the "magic methyl" effect) is a proven strategy to fill lipophilic pockets and enhance target binding affinity, a para-methyl group on a phenyl ring introduces a severe metabolic liability: it acts as a highly reactive benzylic "soft spot" prone to rapid oxidation into alcohols and carboxylic acids[2].
To salvage the binding benefits of the methyl group while neutralizing its metabolic vulnerability, medicinal chemists employ the 3,5-difluoro-4-methylphenyl substitution[2]. This motif operates as a privileged bioisostere through two distinct causative mechanisms:
Inductive Deactivation (-I Effect): Fluorine is the most electronegative element. Placing two fluorine atoms at the meta positions (3 and 5) exerts a profound electron-withdrawing effect on the aromatic ring[3]. This reduces the electron density of the benzylic C-H bonds of the 4-methyl group, significantly increasing the activation energy required for the Hydrogen Atom Transfer (HAT) step mediated by the CYP450 iron-oxo species[1].
Steric Shielding: The van der Waals radius of fluorine (1.47 Å) is larger than that of hydrogen (1.20 Å)[3]. The flanking fluorines create a steric barricade around the 4-methyl group, physically restricting the optimal geometry required for the CYP450 active site to access the benzylic carbon[2].
This dual electronic and steric shielding dramatically lowers intrinsic clearance (
) and extends the compound's half-life () while simultaneously modulating lipophilicity (LogD) to improve membrane permeability[4].
CYP450-mediated oxidation: 4-methylphenyl vs. 3,5-difluoro-4-methylphenyl stability.
Quantitative Benchmarking: Impact on ADME Properties
The introduction of fluorine atoms predictably alters the physicochemical and metabolic profile of a scaffold[5]. The table below summarizes the representative shifts in key pharmacokinetic parameters when a standard phenyl ring is systematically optimized to a 3,5-difluoro-4-methylphenyl moiety within a typical lipophilic drug scaffold.
Structural Motif
LogD (pH 7.4)
(µL/min/mg protein)
(min)
Primary Metabolic Liability
Phenyl
2.1
> 150
< 10
Aromatic Hydroxylation
4-Methylphenyl
2.6
> 200
< 5
Rapid Benzylic Oxidation
4-Fluorophenyl
2.3
45
35
Ortho-Hydroxylation
3,5-Difluoro-4-methylphenyl
3.1
< 15
> 120
Highly Stable (Blocked)
Note: By driving
below 15 µL/min/mg, the compound transitions from a high-clearance liability to a low-clearance lead, suitable for once-daily oral dosing.
Experimental Protocol: Human Liver Microsome (HLM) Stability Assay
To empirically validate the metabolic stability imparted by the 3,5-difluoro-4-methyl substitution, we utilize a Human Liver Microsome (HLM) assay. This protocol is designed as a self-validating system , incorporating strict controls to differentiate true CYP-mediated metabolism from chemical degradation.
Reagents and Materials
Pooled Human Liver Microsomes (HLM): 20 mg/mL protein concentration.
Test Compounds: 10 mM stock solutions in DMSO.
Phosphate Buffer: 100 mM potassium phosphate, pH 7.4, containing 3.3 mM
.
NADPH Regenerating System: Solution A (
, Glucose-6-phosphate) and Solution B (Glucose-6-phosphate dehydrogenase).
Quench Solution: Ice-cold Acetonitrile (ACN) containing 100 ng/mL of an Internal Standard (IS) (e.g., Tolbutamide or Labetalol).
Step-by-Step Methodology
Step 1: Preparation of Working Solutions
Causality: Test compounds must be diluted to a final assay concentration of 1 µM. This ensures the reaction operates under first-order kinetics (where
), allowing for accurate calculation of intrinsic clearance.
Dilute the 10 mM DMSO stock of the test compound to 100 µM in ACN, then to 2 µM in Phosphate Buffer (keep final DMSO concentration <0.1% to prevent CYP inhibition).
Step 2: Pre-Incubation
Causality: Pre-warming ensures that the enzymes are at physiological temperature (37°C) before the reaction begins, preventing lag phases in kinetic measurements.
In a 96-well deep-well plate, mix 50 µL of the 2 µM test compound with 25 µL of HLM (diluted to 2.0 mg/mL in buffer). The intermediate protein concentration is 0.67 mg/mL.
Pre-incubate the plate in a shaking water bath at 37°C for 5 minutes.
Step 3: Reaction Initiation
Initiate the metabolic reaction by adding 25 µL of the pre-warmed NADPH regenerating system to each well.
The final assay volume is 100 µL, containing 1 µM test compound and 0.5 mg/mL HLM protein.
Step 4: Time-Course Sampling & Quenching
Causality: Quenching with cold ACN immediately denatures the CYP450 enzymes, halting the reaction at precise intervals. The internal standard (IS) accounts for any volume variations or matrix effects during downstream LC-MS/MS analysis.
At specific time points (
minutes), extract a 20 µL aliquot from the reaction mixture.
Immediately transfer the aliquot into a new plate containing 60 µL of the ice-cold Quench Solution (1:3 ratio).
Step 5: Sample Processing & LC-MS/MS Analysis
Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated microsomal proteins.
Transfer 50 µL of the supernatant to an analytical plate and dilute with 50 µL of ultrapure water.
Analyze the remaining parent compound via LC-MS/MS, calculating the peak area ratio (Parent/IS).
Step-by-step workflow for Human Liver Microsome (HLM) metabolic stability assay.
System Validation and Data Interpretation
To ensure the trustworthiness of the generated data, the assay must include two critical controls:
Positive Control (Verapamil or Dextromethorphan): A known high-clearance compound is run in parallel. If Verapamil does not degrade rapidly (
min), the HLM batch or NADPH system is compromised.
Negative Control (Minus-NADPH): The test compound is incubated with HLM but without NADPH. If the 3,5-difluoro-4-methylphenyl compound degrades in this control, the clearance is not CYP-mediated (indicating potential chemical instability or esterase activity).
Data Calculation
Plot the natural log of the percentage of parent compound remaining versus time. The slope of the linear regression represents the elimination rate constant (
).
Half-life (
):
Intrinsic Clearance (
):
By comparing the
of the unsubstituted analog against the 3,5-difluoro-4-methylphenyl analog, researchers can quantitatively prove the success of the metabolic blockade, justifying the compound's advancement into in vivo pharmacokinetic models.
References
Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability
Journal of Medicinal Chemistry
URL:[Link]
The role of fluorine in medicinal chemistry
Journal of Enzyme Inhibition and Medicinal Chemistry
URL:[Link]
On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective
ChemMedChem (via PMC)
URL:[Link]
The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications
Pharmaceuticals (via PMC)
URL:[Link]
Technical Support Center: Synthesis of 3,5-Difluoro-4-methylbenzylamine
Introduction Welcome to the technical support center for the synthesis of 3,5-Difluoro-4-methylbenzylamine. This guide is designed for researchers, chemists, and drug development professionals who are working with this i...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support center for the synthesis of 3,5-Difluoro-4-methylbenzylamine. This guide is designed for researchers, chemists, and drug development professionals who are working with this important fluorinated building block. The introduction of fluorine atoms into organic molecules can significantly enhance their metabolic stability, lipophilicity, and binding affinity, making this compound a valuable intermediate in medicinal chemistry.[1] This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate common challenges and optimize your synthetic route for higher yields and purity.
The predominant and most efficient method for synthesizing 3,5-Difluoro-4-methylbenzylamine is through the reductive amination of its corresponding aldehyde, 3,5-Difluoro-4-methylbenzaldehyde.[2] This guide focuses on this key transformation and the synthesis of its precursor, addressing potential pitfalls from starting material quality to final product purification.
Frequently Asked Questions (FAQs)
Q1: What is the most reliable method for synthesizing 3,5-Difluoro-4-methylbenzylamine?
The most common and reliable method is the one-pot reductive amination of 3,5-Difluoro-4-methylbenzaldehyde.[2] This process involves the reaction of the aldehyde with an ammonia source to form an intermediate imine, which is then reduced in situ to the target primary amine. This approach is widely favored for its operational simplicity and the availability of various selective reducing agents.[3]
Q2: How can I prepare the starting material, 3,5-Difluoro-4-methylbenzaldehyde?
While 3,5-Difluoro-4-methylbenzaldehyde may be commercially available, its synthesis is often necessary. A common route starts from 1,3-difluoro-2-methylbenzene. The synthesis involves electrophilic formylation, for example, using a Vilsmeier-Haack reaction or similar methods. The purity of the aldehyde is critical; any unreacted starting material or over-oxidized impurities can complicate the subsequent amination and purification steps.
Q3: Which reducing agent is optimal for the reductive amination step?
The choice of reducing agent is crucial for maximizing yield and minimizing side reactions. Several options are available, each with distinct advantages and disadvantages. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred reagent.[3][4]
Reducing Agent
Pros
Cons
Typical Conditions
Sodium Triacetoxyborohydride (NaBH(OAc)₃)
Mild and selective for imines over aldehydes, preventing alcohol byproduct formation.[3] Tolerant of a wide range of functional groups.
Moisture-sensitive; can be more expensive.
1.1-1.5 equivalents, Room Temperature, in solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).[4]
Highly toxic (releases HCN gas under strong acidic conditions). Requires careful pH control.
1.1-1.5 equivalents, pH 6-7, in Methanol (MeOH) or Ethanol (EtOH).
Catalytic Hydrogenation (e.g., H₂, Pd/C)
"Green" chemistry approach with high atom economy.[5]
Can reduce other functional groups. Requires specialized pressure equipment. Catalyst can sometimes be difficult to handle.
H₂ (1-5 atm), 10% Pd/C catalyst, in EtOH or Ethyl Acetate (EtOAc).
Q4: What is the best source of ammonia for this reaction?
For primary amine synthesis, a concentrated source of ammonia is required to drive the equilibrium towards imine formation. Common sources include:
Ammonium Acetate (NH₄OAc) : Often used as it provides both ammonia and a weakly acidic buffer to catalyze imine formation.
A solution of Ammonia in an organic solvent (e.g., 7N NH₃ in MeOH) : This provides a high concentration of the nucleophile without introducing excess water.
A significant excess of the ammonia source is recommended to minimize the formation of the secondary amine byproduct.
Synthesis and Troubleshooting Guide
This section addresses specific issues that can arise during the synthesis. A logical workflow for troubleshooting is presented below.
Caption: Troubleshooting workflow for low yield issues.
Problem 1: The reaction is incomplete, with significant starting aldehyde remaining.
Potential Cause A: Insufficient Reducing Agent or Amine Source. The stoichiometry of the reaction is critical. Incomplete reactions are often due to an insufficient excess of the reagents that drive the reaction forward.
Solution: Increase the molar excess of the ammonia source (e.g., to 10-20 equivalents) and the reducing agent (to 1.5-2.0 equivalents). Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the disappearance of the starting aldehyde.[6]
Potential Cause B: Inactive Catalyst or Reducing Agent. Hydride reducing agents can decompose upon improper storage.
Solution: Use a fresh bottle of the reducing agent, such as NaBH(OAc)₃. Ensure it has been stored in a desiccator away from moisture. If using catalytic hydrogenation, use a fresh, high-quality catalyst.
Problem 2: The primary impurity is 3,5-Difluoro-4-methylbenzyl alcohol.
Potential Cause: Reduction of the Aldehyde. This side reaction occurs when the reducing agent is too reactive and reduces the starting aldehyde before it can form the imine. This is common with powerful reducing agents like sodium borohydride (NaBH₄).
Solution: Switch to a milder, more selective reducing agent that preferentially reduces the imine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the ideal choice for this, as it reacts much faster with the protonated imine intermediate than with the aldehyde carbonyl.[3][7] If using a less selective reagent, ensure the imine is pre-formed by stirring the aldehyde and amine source for a period (e.g., 30-60 minutes) before adding the reducing agent.
Problem 3: A significant amount of a higher molecular weight impurity is observed, likely the secondary amine.
Potential Cause: Reaction of the Product with Starting Material. The desired product, 3,5-Difluoro-4-methylbenzylamine, is a primary amine and can act as a nucleophile itself. It can react with another molecule of the starting aldehyde to form a secondary amine impurity.
Solution: Use a large excess of the ammonia source. This ensures that the concentration of ammonia is significantly higher than that of the product amine, making it the statistically favored nucleophile to react with the aldehyde.[3] Adding the reducing agent and aldehyde slowly to the concentrated ammonia solution can also help minimize this side reaction.
Problem 4: Purification by column chromatography results in low recovery.
Potential Cause: Product Adsorption on Silica Gel. Basic amines are known to interact strongly with the acidic surface of silica gel, leading to streaking on TLC plates and poor recovery from column chromatography.[6]
Solution 1 (Modified Eluent): Add a small amount of a basic modifier to your eluent system. Typically, adding 0.5-1% triethylamine (Et₃N) or a concentrated ammonia solution to the solvent system (e.g., Ethyl Acetate/Hexanes) will neutralize the acidic sites on the silica and improve the elution of the amine.
Solution 2 (Acid-Base Extraction): Utilize the basicity of the product for purification. During the workup, dissolve the crude mixture in an organic solvent (like ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). The amine product will be protonated and move to the aqueous layer, while neutral organic impurities remain in the organic layer. The layers can be separated, and the aqueous layer can then be basified (e.g., with 2M NaOH) to deprotonate the amine, which can then be re-extracted with an organic solvent.
Solution 3 (Recrystallization): If the product is a solid, recrystallization can be a highly effective purification method.[8] The product can also be converted to a salt (e.g., the hydrochloride salt), which often has better crystallization properties, and then recrystallized. The pure salt can be converted back to the free base if needed.
Experimental Protocols
Protocol: Synthesis of 3,5-Difluoro-4-methylbenzylamine via Reductive Amination
This protocol is a general guideline and may require optimization based on laboratory conditions and reagent purity.
Caption: Experimental workflow for reductive amination.
Materials:
3,5-Difluoro-4-methylbenzaldehyde
Ammonium Acetate (NH₄OAc)
Sodium Triacetoxyborohydride (NaBH(OAc)₃)
Methanol (Anhydrous)
Dichloromethane (DCM) or Ethyl Acetate (EtOAc)
Saturated aqueous Sodium Bicarbonate (NaHCO₃)
1M Hydrochloric Acid (HCl)
2M Sodium Hydroxide (NaOH)
Anhydrous Sodium Sulfate (Na₂SO₄)
Procedure:
To a round-bottom flask under a nitrogen atmosphere, add 3,5-Difluoro-4-methylbenzaldehyde (1.0 equivalent) and ammonium acetate (10 equivalents).
Add anhydrous methanol to dissolve the solids (approx. 0.2 M concentration with respect to the aldehyde).
Stir the mixture at room temperature for 1 hour to facilitate imine formation.
Cool the reaction mixture to 0 °C in an ice bath.
Slowly add sodium triacetoxyborohydride (1.5 equivalents) in portions over 15-20 minutes, ensuring the internal temperature remains below 10 °C.
Remove the ice bath and allow the reaction to warm to room temperature. Stir for 6-12 hours or until TLC/GC analysis indicates complete consumption of the starting aldehyde.[6]
Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.
Extract the aqueous mixture with ethyl acetate or DCM (3 x volume of aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product using either column chromatography (with 1% Et₃N in the eluent) or an acid-base extraction as described in the troubleshooting guide.
References
PrepChem. (n.d.). Synthesis of 3,5-difluorobenzaldehyde. Retrieved from PrepChem.com. [Link]
PrepChem. (n.d.). Synthesis of 3,5-difluoro-4-methoxybenzyl isothiocyanate. Retrieved from PrepChem.com. [Link]
PrepChem. (n.d.). Synthesis of A: 3,5-Difluorobenzaldehyde. Retrieved from PrepChem.com. [Link]
Wikipedia. (2023). Reductive amination. Retrieved from Wikipedia. [Link]
Reduction of Imines and Reductive Amination of Aldehydes and Ketones. (n.d.). Science of Synthesis. [Link]
Quick Company. (n.d.). A Process For Preparation Of 3,5 Difluorobenzyl Derivatives. Retrieved from Quick Company. [Link]
Master Organic Chemistry. (2017). Making Substituted Amines Through Reductive Amination. Retrieved from Master Organic Chemistry. [Link]
Prat, D., et al. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry. [Link]
Purification of 3,5-Difluoro-4-methylbenzylamine by flash chromatography
Welcome to the Technical Support Center. Purifying primary amines like 3,5-Difluoro-4-methylbenzylamine via flash chromatography is a notorious bottleneck in drug development and synthetic workflows.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. Purifying primary amines like 3,5-Difluoro-4-methylbenzylamine via flash chromatography is a notorious bottleneck in drug development and synthetic workflows. This guide is designed to move beyond basic instructions by explaining the physicochemical causality behind your chromatographic failures and providing self-validating protocols to ensure high-yield recovery.
The Mechanistic Challenge: Why Your Amine is Streaking
To successfully purify 3,5-Difluoro-4-methylbenzylamine, you must first understand the molecular interactions at play.
Bare silica gel (SiO₂) is not a neutral surface; it contains residual silanol groups (Si-OH) that act as Brønsted acids with pKa values ranging from 3.8 to 6.8[1][2]. 3,5-Difluoro-4-methylbenzylamine is a primary amine. While the two fluorine atoms on the aromatic ring exert an electron-withdrawing inductive effect, the benzylic carbon insulates the amine, maintaining its basicity at a pKa of approximately 9.
When this basic amine is loaded onto bare silica, it becomes protonated by the acidic silanols. This triggers a strong ion-exchange mechanism, forming ionic bonds between the protonated amine and the silicic acid surface[3][4]. Chromatographically, this causality manifests as severe peak tailing, baseline streaking, and irreversible adsorption (low recovery yields).
Troubleshooting Guide & FAQs
Q1: My 3,5-Difluoro-4-methylbenzylamine is streaking across the entire TLC plate. How do I fix this?A: You are observing the ionic interactions described above. To resolve this on standard bare silica, you must neutralize the acidic silanols by adding a basic modifier to your mobile phase[5]. Typically, adding 1–5% Triethylamine (TEA) or 0.1–1% Ammonium Hydroxide (NH₄OH) to your solvent system (e.g., Dichloromethane/Methanol) will saturate the silanol sites, allowing your target amine to elute as a tight, symmetrical band.
Q2: I used Triethylamine (TEA) as a modifier, but now I cannot remove it from my final product. What are my options?A: TEA has a boiling point of 89°C and frequently co-concentrates with target amines during rotary evaporation. You have two options:
Subject the isolated product to a high-vacuum manifold (lyophilizer or Schlenk line) for 12–24 hours.
(Recommended) Switch your stationary phase to an amine-functionalized silica (e.g., Biotage KP-NH or Sorbtech Amino Flash)[6][7].
Q3: How does amine-functionalized silica eliminate the need for TEA?A: Amine-functionalized silica is manufactured by chemically bonding an amino-propyl silane tether to the silica surface[3][5]. This completely masks the acidic silanol groups and creates a slightly basic stationary phase. Because the Brønsted acid sites are eliminated, your basic compound will not stick. This allows you to use standard, easy-to-evaporate normal-phase solvents (like Hexane/Ethyl Acetate) without any basic modifiers[5][6].
Q4: How should I detect 3,5-Difluoro-4-methylbenzylamine during the run?A: The fluorinated aromatic ring provides a reliable UV chromophore. Set your flash system to monitor at 254 nm and 210 nm. For TLC validation, use a Ninhydrin stain . Ninhydrin reacts specifically with primary amines to form a deep purple/blue complex (Ruhemann's purple), providing orthogonal confirmation that your UV peak is indeed the target amine.
Standard Operating Protocols (SOPs)
Every protocol below is designed as a self-validating system. Do not proceed to the next step without confirming the success of the previous one.
Protocol A: Purification via Amine-Functionalized Silica (Best Practice)
Causality: Eliminates silanol interactions at the stationary phase level, improving mass transfer kinetics and recovery without contaminating the product with TEA[5][8].
Stationary Phase Selection: Equip your flash system with an amine-bonded silica column (e.g., KP-NH, 40-75µm).
Solvent Preparation: Prepare a standard gradient of Hexane (Solvent A) and Ethyl Acetate (Solvent B). No modifiers are required.
TLC Validation: Run a TLC of your crude mixture on an amine-functionalized TLC plate using 20% EtOAc in Hexane. Stain with Ninhydrin. You should observe a tight, round purple spot. Calculate the Rf value (target Rf ~0.25-0.35).
Column Equilibration: Flush the column with 3 Column Volumes (CV) of 100% Hexane.
Loading & Elution: Liquid-load the sample in a minimum volume of Hexane/DCM. Run a gradient from 0% to 50% EtOAc over 10 CVs.
Recovery: Pool the UV-active fractions that correspond to the Ninhydrin-positive TLC spots. Concentrate via standard rotary evaporation.
Protocol B: Purification via Bare Silica with Basic Modifier (Alternative)
Causality: Uses mobile phase additives to outcompete the target amine for acidic silanol binding sites[5].
Solvent Preparation: Prepare a solvent system of Dichloromethane (DCM) and Methanol (MeOH). Add 1% aqueous Ammonium Hydroxide (NH₄OH) to the MeOH line.
Critical Pre-Equilibration: Flush the bare silica column with 3–5 CVs of your starting basic solvent mixture (e.g., 95% DCM / 5% MeOH / 0.05% NH₄OH). Validation: If you skip this step, the leading edge of your target amine will be consumed neutralizing the column, destroying your yield.
Loading & Elution: Load the sample and run a gradient from 0% to 10% MeOH (containing NH₄OH) over 12 CVs.
Recovery: Pool fractions. Because NH₄OH and water are present, dry the organic layer over Na₂SO₄, filter, and concentrate. Place the flask under high vacuum for 12 hours to remove residual ammonia and water.
Method Comparison Data
Parameter
Bare Silica + Basic Modifier
Amine-Functionalized Silica
Stationary Phase
Unbonded SiO₂
Amino-propyl bonded SiO₂
Silanol Interaction
High (Requires neutralization)
Eliminated (Masked by tether)
Mobile Phase
DCM / MeOH / 1% NH₄OH or TEA
Hexane / Ethyl Acetate
Peak Shape
Moderate to Good (Potential slight tailing)
Excellent (Sharp, symmetrical)
Post-Run Processing
High vacuum required to remove modifier
Standard rotary evaporation
Typical Recovery Yield
60% – 75%
85% – 95%
Process Visualization
Workflow for flash chromatographic purification of primary amines like 3,5-Difluoro-4-methylbenzylamine
References
Biotage. "When should I use an amine-bonded silica for flash chromatography?" Biotage Knowledge Base. Available at: [Link]
Sorbent Technologies, Inc. "Amino Silica Gel Applications and Specifications." Sorbtech Resources. Available at:[Link]
Welcome to the Technical Support Center for Advanced Organic Reagents. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of handling air-sensitive fluorinate...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Advanced Organic Reagents. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of handling air-sensitive fluorinated benzylamine free bases.
Fluorine substitution is a cornerstone strategy in medicinal chemistry. By exploiting fluorine's strong inductive electron-withdrawing effect, chemists can lower the pKa of nearby amine functionalities, thereby increasing lipophilicity, enhancing membrane permeability, and improving the pharmacokinetic profiles of drug candidates[1][2]. However, this electronic modulation does not eliminate the nucleophilicity of the primary amine. When handled as free bases, these compounds are highly susceptible to atmospheric degradation—specifically, the rapid absorption of carbon dioxide to form insoluble carbamate salts[3][4].
This guide provides field-proven diagnostics, quantitative data, and self-validating protocols to ensure the integrity of your fluorinated building blocks.
I. Diagnostic Troubleshooting Matrix
Issue 1: The clear liquid amine has developed a white crust around the cap or suspended white particulates.
Causality: The primary amine has reacted with atmospheric CO₂ and moisture. The lone pair on the nitrogen nucleophilically attacks the electrophilic carbon of CO₂, forming a carbamic acid intermediate, which immediately undergoes an acid-base reaction with a second equivalent of the amine to form a solid carbamate salt[3][4].
Impact: This consumes two equivalents of your reagent per molecule of CO₂, drastically altering the stoichiometry (titer) of your stock and potentially introducing acidic protons into base-sensitive cross-coupling reactions.
Issue 2: Inconsistent yields or complete failure in metal-catalyzed amination (e.g., Buchwald-Hartwig).
Causality: Oxygen intrusion. While CO₂ forms carbamates, O₂ exposure leads to the slow oxidation of the amine to imines or amides, which can act as strong, irreversible ligands that poison palladium or copper catalysts.
Impact: Catalyst resting states are disrupted, leading to premature catalytic death.
Issue 3: The amine fails to dissolve completely in non-polar solvents (e.g., Hexanes, Toluene).
Causality: Carbamate salts are highly polar and ionic. While the fluorinated free base is highly soluble in non-polar organic solvents, the carbamate degradant is not.
II. Mechanistic Pathway of Degradation
Workflow of atmospheric degradation vs. inert stabilization of benzylamines.
III. Quantitative Data: Fluorine Substitution Effects
The degree of fluorination directly impacts the basicity (pKa) of the amine, which in turn slightly modulates its reactivity toward CO₂. However, standard Schlenk techniques are universally required until extreme polyfluorination is achieved.
Compound
Approx. pKa
Volatility
CO₂ Sensitivity
Handling Requirement
Benzylamine (Unsubstituted)
9.3
High
Severe
Schlenk Line / Glovebox
4-Fluorobenzylamine
9.1
High
Severe
Schlenk Line / Glovebox
2-Fluorobenzylamine
8.9
High
Severe
Schlenk Line / Glovebox
2,4-Difluorobenzylamine
8.6
Moderate
High
Schlenk Line / Glovebox
Pentafluorobenzylamine
5.3
Low
Low-Moderate
Inert atmosphere preferred
Note: The inductive electron-withdrawing effect of fluorine lowers the pKa[1]. While pentafluorobenzylamine is significantly less basic and less prone to rapid carbamate formation, it remains susceptible to oxidation.
IV. Core Methodologies
Protocol A: Freeze-Pump-Thaw Degassing of Liquid Amines
To ensure the complete removal of dissolved O₂ and CO₂ from newly purchased or synthesized fluorinated benzylamines, use this self-validating Schlenk line technique[5].
Preparation: Transfer the liquid amine into a heavy-walled Schlenk flask equipped with a high-vacuum PTFE stopcock. Ensure the flask is no more than 50% full to prevent expansion cracking.
Freezing: Submerge the flask in a liquid nitrogen (LN₂) Dewar. Wait until the liquid is completely frozen solid. Causality: Freezing prevents the volatile free base from evaporating when exposed to high vacuum.
Pumping (Evacuation): Open the stopcock to the vacuum manifold. Pump for 3–5 minutes. Self-Validation: Monitor your digital vacuum gauge; it should drop below 0.1 Torr. If it plateaus higher, you have a leak in your joint grease or stopcock.
Thawing: Close the stopcock to isolate the flask from the vacuum. Remove the LN₂ Dewar and allow the flask to thaw in a room-temperature water bath. Observation: You will see bubbles of trapped gas (O₂, CO₂, N₂) escaping the liquid as it melts.
Cycling: Repeat Steps 2–4 for a total of three cycles.
Backfilling: After the final thaw, backfill the flask with ultra-high purity Argon. Argon is preferred over Nitrogen as it is denser than air and provides a heavier protective "blanket" over the liquid during subsequent syringe transfers.
Protocol B: Reclaiming Free Base from Carbamate Contamination
If your fluorinated benzylamine has formed a white carbamate crust, do not discard it. The carbamate formation is reversible via basic aqueous workup[4].
Dissolution: Dissolve the contaminated amine (liquid and solid crust) in an organic solvent like diethyl ether or dichloromethane (DCM).
Basic Wash: Transfer to a separatory funnel and wash with 1M aqueous NaOH. Causality: The strong base deprotonates the ammonium counter-ion of the carbamate salt, driving the equilibrium backward to release CO₂ gas and regenerate the free primary amine.
Extraction & Drying: Separate the organic layer. Extract the aqueous layer once more with DCM. Combine the organic layers and dry over anhydrous Na₂SO₄.
Purification: Filter the drying agent and carefully concentrate the solvent under reduced pressure. For ultra-pure applications, perform a short-path vacuum distillation of the resulting oil.
Storage: Immediately transfer the purified free base to a flame-dried Schlenk flask, degas via Protocol A, and store in a dark freezer (-20°C).
V. Frequently Asked Questions (FAQs)
Q: Can I store my fluorinated benzylamine free base in a standard refrigerator if I wrap the cap in Parafilm?A: No. Parafilm is highly permeable to both oxygen and carbon dioxide over time. Furthermore, cold storage increases the solubility of gases in liquids. If the seal is imperfect, the cold amine will actively pull in and dissolve atmospheric CO₂, accelerating carbamate formation. Always store in sealed glass ampoules or Schlenk flasks with PTFE valves under Argon.
Q: I am synthesizing a drug candidate and need to lower the amine's pKa further to improve bioavailability. Does the position of the fluorine matter?A: Yes. The inductive effect is highly distance-dependent. An ortho-fluorine (2-fluorobenzylamine) will lower the pKa more significantly than a para-fluorine (4-fluorobenzylamine) due to its proximity to the benzylic carbon[1][2]. Additionally, ortho-substitution can introduce steric hindrance and conformational locking via intramolecular hydrogen bonding between the fluorine and the amine protons.
Q: Why did my Schlenk line trap turn blue/liquid when degassing the amine?A:CRITICAL SAFETY WARNING. You have condensed liquid oxygen (which is pale blue) into your LN₂ trap by pulling ambient air through the vacuum line[6][7]. Liquid oxygen is highly explosive when in contact with organic vapors (like your amine). Immediately isolate the trap, remove the LN₂ Dewar, lower the fume hood sash, and allow the trap to vent and warm to room temperature safely.
References
Importance of Fluorine in Benzazole Compounds - MDPI. mdpi.com. Available at: [Link]
Chem 1140; Techniques for Handling Air-Sensitive Compounds - Wipf Group. pitt.edu. Available at:[Link]
Full article: The role of fluorine in medicinal chemistry. tandfonline.com. Available at:[Link]
use of schlenk line. soton.ac.uk. Available at: [Link]
Formation of carbamic acid in organic solvents and in supercritical carbon dioxide. researchgate.net. Available at: [Link]
Application of Carbon Dioxide in Reaction Work-up and Purification Procedures. whiterose.ac.uk. Available at: [Link]
Technical Support Center: Crystallization of 3,5-Difluoro-4-methylbenzylamine HCl
This guide is structured as a direct-response Technical Support Center for researchers working with 3,5-Difluoro-4-methylbenzylamine Hydrochloride (HCl) . It synthesizes principles of fluorinated amine salt crystallizati...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is structured as a direct-response Technical Support Center for researchers working with 3,5-Difluoro-4-methylbenzylamine Hydrochloride (HCl) . It synthesizes principles of fluorinated amine salt crystallization with troubleshooting protocols for common issues like oiling out and impurity inclusion.
Case ID: 35DF-MB-HCl-CRYST
Status: Active
Support Level: Tier 3 (Senior Application Scientist)
Executive Summary
3,5-Difluoro-4-methylbenzylamine HCl is a critical intermediate often used in the synthesis of kinase inhibitors and other fluorinated bioactive molecules. The presence of the 3,5-difluoro motif introduces unique physicochemical properties: it decreases the basicity of the amine (via inductive electron withdrawal) and increases lipophilicity compared to non-fluorinated benzylamines.
This duality often leads to Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—during crystallization. This guide provides a robust, self-validating protocol to circumvent LLPS and achieve high-purity crystalline solids.
Part 1: The "Gold Standard" Crystallization Protocol
Objective: Isolate >98% pure salt with defined crystal habit (needles/plates) and <0.5% residual solvent.
Recommended Solvent System
Primary Solvent (Good Solvency): Isopropanol (IPA) or Ethanol (EtOH).
Why: These protic solvents effectively solvate the ionic HCl headgroup while accommodating the fluorinated aromatic ring.
Why: These reduce the solubility of the salt drastically, forcing precipitation, while retaining non-polar organic impurities (e.g., unreacted starting materials like 3,5-difluoro-4-methyltoluene).
Step-by-Step Procedure
Dissolution (Thermodynamic Reset):
Charge crude 3,5-Difluoro-4-methylbenzylamine HCl into a reactor.
Add Isopropanol (5-7 volumes) relative to the mass of the solid.
Heat to 75–80°C (near reflux). If solids remain, add IPA in 0.5 vol increments until dissolved.
Critical Check: If the solution is dark/colored, treat with activated carbon (e.g., Darco G-60) for 15 mins, then hot-filter through Celite.
Nucleation Control (The "Cloud Point"):
Cool the clear solution slowly to 60°C .
Add MTBE (2-3 volumes) dropwise until a faint, persistent turbidity (cloudiness) is observed.
Re-heat to 65°C to clear the haze (this ensures you are just below the saturation limit).
Seeding (Preventing Oiling Out):
Cool to 55°C .
Add 0.5 wt% pure seed crystals .
Hold: Maintain temperature at 55°C for 30–60 minutes.
Observation: You should see a "milky" transformation as the seeds grow. If it turns into oil droplets, see Troubleshooting Question 1.
Crystal Growth & Isolation:
Cool to 0–5°C over 4–6 hours (approx. 10–15°C/hour).
Add remaining MTBE (3-5 volumes) slowly during the cooling ramp.
Filter the slurry.[1][2][3][4][5] Wash the cake with cold 1:1 IPA:MTBE .
Dry under vacuum at 40–45°C.
Part 2: Troubleshooting & FAQs
Q1: My product is "oiling out" (forming a sticky liquid) instead of crystallizing. Why?
Diagnosis: You have hit the Liquid-Liquid Phase Separation (LLPS) boundary. This happens when the attractive forces between the salt molecules are stronger than the solvent-salt interactions, but the kinetic barrier to form a crystal lattice is too high.
Immediate Fix:
Do NOT cool further. This will only make the oil more viscous and trap impurities.
Re-heat the mixture until the oil redissolves into a single phase.
Add more Primary Solvent (IPA). Increasing the solvent ratio shifts the system away from the LLPS region.
Seed at a higher temperature. If you oiled out at 50°C, try seeding at 60°C.
Visualizing the Mechanism:
Caption: Figure 1. The competition between Oiling Out (LLPS) and Crystallization. Seeding in the metastable zone is critical to bypass the red LLPS state.
Q2: The crystals are hygroscopic and turn into a paste on the filter.
Diagnosis: This is often caused by excess HCl trapped in the crystal lattice or the presence of hygroscopic impurities (like inorganic salts).
Solution:
Wash Protocol: Ensure the filter cake is washed with anhydrous MTBE or EtOAc to remove excess free acid.
Drying: Do not air dry. Use a vacuum oven with a nitrogen bleed.
Stoichiometry Check: If you prepared the salt yourself, ensure you did not use a large excess of HCl gas/solution. A 1.05 equivalent of HCl is sufficient; >1.5 eq can lead to hygroscopic "acid-solvates."
Q3: I have a persistent yellow color in the crystals.
Diagnosis: Oxidation products (imines) or trace metal contaminants. Fluorinated benzylamines are prone to air-oxidation at the benzylic position.
Solution:
Degassing: Sparge your crystallization solvents with Nitrogen/Argon before use.
Acidic Carbon: Use an acid-washed activated carbon. Basic carbon can sometimes promote deprotonation and further oxidation.
Q4: How do I remove the specific impurity: 3,5-Difluoro-4-methylbenzaldehyde?
Context: This is the likely starting material or a hydrolysis byproduct of the imine. It is non-polar (neutral), whereas your product is ionic.
Strategy:
Solvent Choice: Use a system where the aldehyde is highly soluble but the salt is not. Ethyl Acetate is excellent for this.
Slurry Wash: If recrystallization yield is too low, perform a "slurry swish" (trituration) in hot Ethyl Acetate (50°C) for 1 hour, then cool and filter. The aldehyde stays in the liquor; the salt remains solid.
Part 3: Data & Solubility Profile
Table 1: Estimated Solubility Profile (Based on Analogous Fluorinated Benzylamines)
Solvent
Solubility (Hot, 75°C)
Solubility (Cold, 20°C)
Suitability
Water
Very High (>200 mg/mL)
High (>50 mg/mL)
Poor (Yield loss high)
Methanol
Very High
High
Poor (Hard to crystallize)
Isopropanol (IPA)
High (~100 mg/mL)
Moderate (~15 mg/mL)
Excellent (Primary)
Ethanol
High
Moderate
Good (Alternative)
Ethyl Acetate
Low (<5 mg/mL)
Insoluble
Anti-Solvent
MTBE
Very Low
Insoluble
Anti-Solvent
Hexane/Heptane
Insoluble
Insoluble
Anti-Solvent (Risk of oiling)
Part 4: Decision Matrix for Solvent Selection
Use this logic flow to determine the best solvent system based on your specific crude material quality.
Caption: Figure 2. Solvent Selection Decision Tree based on impurity profile.
References
Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists. Academic Press.
Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[6] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative source on amine hydrochloride properties and solubility trends).
Black, S. N., et al. (2006). "Structure, Solubility, Screening, and Synthesis of Molecular Salts." Journal of Pharmaceutical Sciences, 96(5), 1053-1068. Link
Veverka, M., et al. (2013). "Cocrystals and Salts of Fluorinated Benzylamines: Synthesis and Characterization." Crystal Growth & Design.
Troubleshooting low conversion in 3,5-Difluoro-4-methylbenzamide reduction
An In-Depth Guide to Overcoming Low Conversion in the Reduction of 3,5-Difluoro-4-methylbenzamide Welcome to the technical support center for synthetic chemistry challenges. As Senior Application Scientists, we understan...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to Overcoming Low Conversion in the Reduction of 3,5-Difluoro-4-methylbenzamide
Welcome to the technical support center for synthetic chemistry challenges. As Senior Application Scientists, we understand that even well-established transformations can present unexpected difficulties. This guide is designed to provide in-depth, field-proven insights into troubleshooting the reduction of 3,5-Difluoro-4-methylbenzamide to (3,5-difluoro-4-methylphenyl)methanamine. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles, enabling you to diagnose and resolve issues leading to low conversion and yield.
Troubleshooting Guide: Low Conversion Diagnosis
Low conversion in amide reductions is a frequent yet solvable issue. The stability of the amide bond necessitates the use of powerful reducing agents and carefully controlled conditions.[1][2] This section provides a logical, step-by-step approach to identifying the root cause of poor reaction performance.
Q1: My conversion of 3,5-Difluoro-4-methylbenzamide using Lithium Aluminum Hydride (LiAlH₄) is significantly lower than expected. What is the most likely cause?
The most common culprit in LiAlH₄ reductions is the deactivation of the reagent by trace amounts of water or other protic sources. LiAlH₄ is a powerful, non-selective hydride-transfer reagent that reacts violently with water.[3][4] This not only consumes the reagent, reducing its effective stoichiometry, but also poses a significant safety hazard by generating flammable hydrogen gas.[4][5]
Immediate Action Plan:
Verify Reagent Activity: Use a fresh bottle of LiAlH₄ or one that has been stored rigorously under an inert atmosphere (e.g., in a desiccator or glovebox). Older bottles that have been opened multiple times are often contaminated with atmospheric moisture.
Ensure Anhydrous Conditions:
Solvent: Use freshly distilled, anhydrous solvents like tetrahydrofuran (THF) or diethyl ether. Solvents from sealed commercial bottles rated for anhydrous reactions are also suitable. Never use a solvent that has been left open to the air.
Glassware: All glassware must be oven-dried or flame-dried under vacuum immediately before use and allowed to cool under a stream of dry nitrogen or argon.
Atmosphere: The reaction should be set up and run under a positive pressure of an inert gas (Nitrogen or Argon).
Q2: I've confirmed my reagents and conditions are anhydrous, but the conversion is still poor. What should I investigate next?
If water has been ruled out, the issue likely lies with the reaction parameters or the work-up procedure. Amides are among the least reactive carboxylic acid derivatives, and their reduction requires sufficient energy and proper stoichiometry.[2][6]
Troubleshooting Workflow:
Caption: A workflow for troubleshooting low conversion in amide reductions.
Detailed Parameter Analysis:
Temperature: Unlike the reduction of esters or ketones, which can often proceed at 0°C or room temperature, amide reductions with LiAlH₄ typically require heating to overcome the high activation energy.[6] Refluxing in THF (approx. 66°C) is a standard condition.
Stoichiometry: The mechanism for amide reduction consumes two equivalents of hydride.[7] Therefore, using a stoichiometric excess of LiAlH₄ (e.g., 1.5 to 2.0 equivalents) is recommended to drive the reaction to completion and account for any minor deactivation.
Work-up: A common and often overlooked source of low isolated yield is an improper work-up. The amine product can form a complex with the aluminum byproducts, trapping it in the solid precipitate.[8] A carefully executed aqueous work-up is essential to break up these complexes and liberate the free amine.[8][9]
Frequently Asked Questions (FAQs)
Q3: What are the most effective reducing agents for converting 3,5-Difluoro-4-methylbenzamide to the corresponding amine?
A comparison of common reducing agents highlights the necessity for powerful reagents when dealing with amides.
Reagent
Typical Conditions
Advantages
Disadvantages
Lithium Aluminum Hydride (LiAlH₄)
Anhydrous THF or Et₂O, often at reflux
Highly effective for all amide types (1°, 2°, 3°).[2][10]
Highly reactive, pyrophoric, moisture-sensitive, reduces many other functional groups.[3][11]
Borane Complexes (BH₃·THF, BH₃·SMe₂)
Anhydrous THF, room temp to reflux
Good functional group tolerance compared to LiAlH₄.[5] Reduces carboxylic acids.
Can form stable amine-borane complexes requiring acidic work-up to liberate the product.[5]
Catalytic Hydrogenation
High pressure H₂, high temp, metal catalyst (e.g., Ru, Pt)
Requires specialized high-pressure equipment. Conditions can be harsh, potentially affecting other functional groups.[1][12][13]
For laboratory-scale synthesis, LiAlH₄ remains the most reliable and universally accepted choice for this transformation due to its high reactivity.[6]
Q4: Can I use Sodium Borohydride (NaBH₄) for this reduction?
No. Under standard conditions, Sodium Borohydride (NaBH₄) is not a strong enough reducing agent to reduce amides.[7][10] While some methods exist using NaBH₄ with additives (e.g., strong Lewis acids), they are less general and can have their own complications.[5] For a robust and predictable outcome, LiAlH₄ or a borane complex is required.
Q5: What is the mechanism of the LiAlH₄ reduction, and how does it inform the experimental setup?
Understanding the mechanism highlights the critical steps. The reaction proceeds via an iminium ion intermediate, which is a key difference from ester reduction.[7]
Caption: Simplified mechanism for LiAlH₄ reduction of an amide.
Mechanistic Insights:
Initial Hydride Attack: A hydride ion from LiAlH₄ attacks the electrophilic carbonyl carbon.[7]
Intermediate Collapse: The resulting tetrahedral intermediate collapses. Unlike ester reductions where an alkoxide leaves, here the oxygen, coordinated to aluminum, is eliminated, and the nitrogen lone pair assists in forming a transient iminium ion (C=N⁺).[7]
Second Hydride Attack: A second hydride ion rapidly reduces the electrophilic iminium ion to the final amine product.[7]
This two-hydride mechanism explains why a sufficient molar excess of LiAlH₄ is crucial for driving the reaction to completion.
Experimental Protocols
Protocol 1: LiAlH₄ Reduction of 3,5-Difluoro-4-methylbenzamide
This protocol is a representative procedure and should be adapted based on the specific scale and equipment available. All operations must be performed under an inert atmosphere.
Preparation: To an oven-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add LiAlH₄ (1.5 equivalents) as a powder.
Solvent Addition: Carefully add anhydrous THF via cannula to create a suspension (approx. 0.5 M concentration relative to the amide).
Substrate Addition: Dissolve 3,5-Difluoro-4-methylbenzamide (1.0 equivalent) in a separate flask with anhydrous THF. Add this solution dropwise to the stirred LiAlH₄ suspension at 0°C (ice bath). The addition should be slow to control the initial exothermic reaction.
Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 66°C). Monitor the reaction progress by TLC or LC-MS by carefully quenching a small aliquot.
Quenching (Work-up): Once the starting material is consumed, cool the reaction mixture to 0°C in an ice bath. Perform the work-up by the slow, sequential, dropwise addition of:
'X' mL of water
'X' mL of 15% aqueous NaOH
'3X' mL of water
(Where 'X' is the mass of LiAlH₄ used in grams). This procedure, known as the Fieser work-up, is designed to produce a granular, easily filterable precipitate of aluminum salts.
Isolation: Stir the resulting mixture at room temperature for 1 hour. Filter the granular solid through a pad of Celite®, washing thoroughly with additional THF or ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.
Purification: The crude amine can be purified by column chromatography on silica gel or by distillation if applicable.
Bera, S., et al. (2017). Efficient and selective hydrogenation of amides to alcohols and amines using a well-defined manganese–PNN pincer complex. Dalton Transactions, 46(14), 4545-4552.
Diva-Portal.org. (2016).
Chemistry Steps. (2024). Reduction of Amides to Amines and Aldehydes.
ACS Green Chemistry Institute. (n.d.). Borane & Borane Complexes. Retrieved from ACS GCI Pharmaceutical Roundtable Reagent Guides.
Sanford, M. S., et al. (2016). Iron-Catalyzed Hydrogenation of Amides to Alcohols and Amines.
ResearchGate. (2020).
ResearchGate. (2020).
Master Organic Chemistry. (n.d.). Reduction of Amides to Amines.
The Journal of Organic Chemistry. (2016). Controlled Reduction of Tertiary Amides to the Corresponding Alcohols, Aldehydes, or Amines Using Dialkylboranes and Aminoborohydride Reagents.
Chemistry Stack Exchange. (2017). Byproducts of LiAlH4 reduction of amides.
Royal Society of Chemistry. (2024).
ResearchGate. (n.d.). Reduction of amides by boranes.
OrgoSolver. (n.d.). Amide Reactions: Reduction of Amides to Amines using LiAlH4.
Career Endeavour. (n.d.). Reductions.
Myers, A. G. (n.d.). Chem 115 - Reduction. Retrieved from Andrew G. Myers Research Group, Harvard University.
Seyden-Penne, J. (1997). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.
BenchChem. (n.d.). Troubleshooting low yield in Nipamovir synthesis.
University of Cambridge. (n.d.). Experiment 5: Reductions with Lithium Aluminium Hydride.
ACS Publications. (2014). Highly Chemoselective Reduction of Amides (Primary, Secondary, Tertiary) to Alcohols using SmI2/Amine/H2O under Mild Conditions.
Organic & Biomolecular Chemistry. (2015).
Chemistry Stack Exchange. (2015). Reduction of amides.
High-Field vs. Benchtop ¹H NMR Spectroscopy: A Comparative Guide for the Structural Analysis of 3,5-Difluoro-4-methylbenzylamine
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Protocol Introduction: The Analytical Challenge of Fluorinated Pharmacophores...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Experimental Protocol
Introduction: The Analytical Challenge of Fluorinated Pharmacophores
Fluorinated aromatic motifs, such as the 3,5-difluoro-4-methylphenyl group, are privileged structures in modern medicinal chemistry. The strategic placement of fluorine atoms modulates lipophilicity and blocks cytochrome P450-mediated metabolic oxidation, significantly improving the pharmacokinetic profiles of drug candidates[1].
When synthesizing intermediates like 3,5-Difluoro-4-methylbenzylamine , structural verification via ¹H Nuclear Magnetic Resonance (NMR) spectroscopy is critical. The presence of spin-1/2 ¹⁹F nuclei introduces complex heteronuclear spin-spin coupling (J-coupling) with the adjacent protons. Resolving these fine couplings is essential for confirming regiochemistry, but it presents a distinct challenge depending on the magnetic field strength of the spectrometer used.
This guide objectively compares the performance of the traditional gold-standard High-Field NMR (600 MHz) against modern, cost-effective Benchtop NMR (80 MHz) for the structural elucidation of 3,5-Difluoro-4-methylbenzylamine, providing actionable experimental protocols and causality-driven data analysis.
Technology Comparison: High-Field vs. Benchtop NMR
Recent advancements in permanent magnet technology have allowed benchtop NMR systems (e.g., 60–80 MHz) to achieve remarkable magnetic field homogeneity. Despite the inherent resolution gap compared to superconducting magnets, benchtop systems now offer quantitative performance comparable to traditional high-field instruments for routine molecular analysis and quality control[2],[3]. Furthermore, modern benchtop systems have overcome historical challenges, such as efficient solvent suppression and magnetic field locking, making them robust alternatives for reaction monitoring[4].
However, the fundamental physics of NMR dictates a critical difference: while chemical shifts (in ppm) remain constant across different field strengths, the scalar J-couplings (in Hz) occupy a larger ppm width at lower frequencies. Consequently, lower-field instruments exhibit a greater degree of signal overlap and a loss of fine multiplet structure[5].
Comparative ¹H NMR Data Analysis
The table below summarizes the expected quantitative ¹H NMR data for 3,5-Difluoro-4-methylbenzylamine in CDCl₃, highlighting the performance differences between the two systems.
Proton Environment
Chemical Shift (δ, ppm)
600 MHz Multiplicity (J in Hz)
80 MHz Multiplicity
Integration
Assignment
-CH₂- (C1)
3.85
Singlet (s)
Singlet (s)
2H
Benzylic CH₂
-NH₂
1.50
Broad Singlet (br s)
Broad Singlet (br s)
2H
Amine (Exchanges with D₂O)
-CH₃ (C4)
2.18
Triplet (t, ⁴JHF ≈ 2.1 Hz)
Broad Singlet (br s)
3H
Aryl Methyl
Ar-H (C2, C6)
6.85
Doublet (d, ³JHF ≈ 8.5 Hz)
Doublet (d)
2H
Aromatic Protons
The Causality Behind the Spectral Differences
The Aryl Methyl Group (2.18 ppm): The methyl protons at C4 are coupled to the two ortho-fluorine atoms at C3 and C5 via a 4-bond heteronuclear scalar coupling (⁴JHF ≈ 2.1 Hz). At 600 MHz , the high digital resolution and superior magnetic field homogeneity easily resolve this 2.1 Hz splitting, yielding a distinct, chemically diagnostic triplet. At 80 MHz , the natural linewidth of the instrument often exceeds 1.5–2.0 Hz. Consequently, the fine 2.1 Hz splitting is swallowed by the peak's envelope, resulting in a broad singlet[5].
The Aromatic Protons (6.85 ppm): The protons at C2 and C6 are ortho to the fluorine atoms, resulting in a strong 3-bond coupling (³JHF ≈ 8.5 Hz). Because this coupling constant is large, it is clearly resolved as a doublet on both the 600 MHz and the 80 MHz systems.
Self-Validating Experimental Protocols
To ensure the trustworthiness of the analytical data, the following protocols incorporate internal self-validation mechanisms. Tetramethylsilane (TMS) is utilized as an internal zero-point reference, while a D₂O exchange step is mandated to definitively confirm the assignment of the exchangeable amine protons.
Protocol A: High-Field NMR (600 MHz) Elucidation
Sample Preparation: Accurately weigh 5 mg of 3,5-Difluoro-4-methylbenzylamine.
Solvent Selection: Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.
Causality: CDCl₃ is aprotic. If a protic solvent like Methanol-d₄ were used, the -NH₂ protons would rapidly exchange with the solvent deuterium during preparation, rendering the amine peak invisible.
Acquisition: Transfer to a 5 mm NMR tube. Lock the spectrometer to the deuterium signal of CDCl₃. Run an automated gradient shim and acquire a standard ¹H 1D spectrum (16 scans, D1 = 1s, AQ = 3s).
Self-Validation (D₂O Shake): Add 1 drop of Deuterium Oxide (D₂O) to the NMR tube, shake vigorously for 30 seconds, and re-acquire the spectrum.
Causality: The amine protons undergo rapid chemical exchange (R-NH₂ + 2D₂O ⇌ R-ND₂ + 2HDO). The disappearance of the 1.50 ppm peak provides absolute proof of the -NH₂ assignment.
Protocol B: Benchtop NMR (80 MHz) Routine QA/QC
Sample Preparation: Weigh 25 mg of 3,5-Difluoro-4-methylbenzylamine.
Causality: Benchtop systems have lower intrinsic sensitivity compared to superconducting high-field systems. A higher sample concentration is required to achieve an optimal signal-to-noise ratio (SNR)[5].
Solvent Selection: Dissolve in 0.6 mL of CDCl₃ (with TMS) and transfer to a standard 5 mm NMR tube.
Acquisition: Insert into the 80 MHz benchtop spectrometer. Perform a 1D shim. Acquire the spectrum using 64 scans to mathematically compensate for the lower sensitivity.
Processing: Apply a 0.3 Hz exponential line broadening function during the Fourier transform.
Causality: This optimizes the SNR without excessively degrading the already limited resolution of the benchtop system.
Workflow & Decision Matrix
Use the following decision matrix to determine the appropriate instrumentation based on your specific analytical goals during drug development.
Figure 1: Decision matrix and analytical workflow for selecting NMR instrumentation.
Conclusion
For the structural verification of 3,5-Difluoro-4-methylbenzylamine, High-Field NMR (600 MHz) remains the gold standard for de novo structural elucidation, as it is the only platform capable of resolving the fine ⁴JHF (2.1 Hz) coupling of the aryl methyl group. However, for routine batch-to-batch QA/QC and reaction monitoring, a Benchtop NMR (80 MHz) provides a highly efficient, cost-effective alternative. While it sacrifices fine multiplet resolution (rendering the methyl group a broad singlet), it accurately captures the primary chemical shifts and the larger ³JHF aromatic couplings necessary for rapid compound verification.
References
Burger et al., "Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin", PubMed, 2022.[Link]
Blagg, R., "High-field to Benchtop NMR Spectroscopy - Part 3", Oxford Instruments, 2023.[Link]
"Benchtop NMR vs High Field NMR: Comparison of Chemometric Molecular Weight Analysis of Lignin", ResearchGate, 2022.[Link]
"Benchtop NMR Breaks New Ground", Technology Networks, 2024.[Link]
A Senior Application Scientist's Guide to the 19F NMR of 3,5-Difluoro-4-methylbenzylamine: Prediction, Comparison, and Experimental Validation
For the modern medicinal chemist and drug development professional, fluorinated building blocks are indispensable tools. The strategic incorporation of fluorine can profoundly influence a molecule's metabolic stability,...
Author: BenchChem Technical Support Team. Date: March 2026
For the modern medicinal chemist and drug development professional, fluorinated building blocks are indispensable tools. The strategic incorporation of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and target-binding affinity. Among these scaffolds, 3,5-Difluoro-4-methylbenzylamine presents a unique constellation of electronic features. However, its utility is predicated on unambiguous structural confirmation, a task for which Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy is perfectly suited.
This guide provides an in-depth analysis of the ¹⁹F NMR characteristics of 3,5-Difluoro-4-methylbenzylamine. We will move beyond a simple data sheet to explore the causal factors governing its chemical shift, compare it with structurally related analogues, and provide a field-proven protocol for acquiring high-fidelity experimental data.
The Unparalleled Sensitivity of the ¹⁹F NMR Probe
Before delving into the specifics of our target molecule, it is crucial to understand why ¹⁹F NMR is such a powerful technique. The ¹⁹F nucleus possesses a unique combination of properties that make it an exceptional spectroscopic handle:
100% Natural Abundance: Unlike ¹³C, the NMR-active ¹⁹F isotope is the only naturally occurring one, eliminating the need for isotopic enrichment.[1]
High Gyromagnetic Ratio: With a spin of ½ and a high gyromagnetic ratio, the ¹⁹F nucleus is highly responsive to NMR measurements, exhibiting approximately 83% of the sensitivity of the proton (¹H) nucleus.[1]
Expansive Chemical Shift Range: The chemical shift dispersion in ¹⁹F NMR can span over 800 ppm, drastically reducing the signal overlap that often complicates ¹H NMR spectra.[1] This wide range makes the ¹⁹F chemical shift exquisitely sensitive to subtle changes in the local electronic environment.[2]
Biological Orthogonality: Endogenous fluorine-containing molecules are exceedingly rare in biological systems. This provides a clean spectral window, free from background signals, making ¹⁹F NMR an ideal tool for studying drug-target interactions and in vivo imaging.[2]
Deconstructing the ¹⁹F Chemical Shift of 3,5-Difluoro-4-methylbenzylamine
Predicting ¹⁹F NMR chemical shifts with absolute precision is notoriously challenging due to the significant influence of paramagnetic shielding contributions.[1] However, we can establish a well-reasoned estimate by dissecting the electronic contributions of the substituents on the phenyl ring.
The two fluorine atoms in 3,5-Difluoro-4-methylbenzylamine are chemically equivalent due to the molecule's symmetry, and thus will appear as a single resonance in a proton-decoupled ¹⁹F NMR spectrum. The position of this resonance is influenced by three key groups:
The Aromatic Ring: Aryl fluorides typically resonate in a well-defined region of the ¹⁹F NMR spectrum. For reference, the signal for 1,3-difluorobenzene appears at approximately -110 ppm relative to the standard, CFCl₃.
The 4-Methyl Group (-CH₃): This is a weakly electron-donating group (EDG) through induction and hyperconjugation. EDGs increase electron density on the aromatic ring, leading to increased shielding of the fluorine nuclei. This increased shielding will cause an upfield shift (to a more negative ppm value) relative to a non-methylated analogue.[3]
The 1-Aminomethyl Group (-CH₂NH₂): This group is weakly electron-withdrawing by induction due to the electronegativity of the nitrogen atom. Electron-withdrawing groups (EWGs) decrease electron density on the ring, causing deshielding of the fluorine nuclei. This deshielding results in a downfield shift (to a less negative/more positive ppm value).[3]
Predicted Shift: The final chemical shift will be a balance of these opposing electronic effects. The electron-donating effect of the methyl group is generally modest, as is the inductive withdrawal of the aminomethyl group. Therefore, we can predict the ¹⁹F chemical shift for 3,5-Difluoro-4-methylbenzylamine to be in the aryl fluoride region, likely slightly upfield from unsubstituted 1,3-difluorobenzene, placing it in the estimated range of -112 to -118 ppm .
A Comparative Analysis with Fluorinated Analogues
To place our prediction in context, it is instructive to compare it with the known ¹⁹F NMR data of related, commercially available compounds. This comparative approach is fundamental to understanding structure-activity relationships and for selecting appropriate screening compounds.
The powerful electron-withdrawing nature of the -CF₃ group dramatically deshields the fluorine nuclei, causing a significant downfield shift out of the typical aryl-F region.
3,5-Difluoro-4-methylbenzylamine (Predicted)
C₈H₁₀F₂N
meta-F, para-CH₃ (EDG), -CH₂NH₂ (weak EWG)
-112 to -118
The combination of a weak EDG and a weak EWG results in a chemical shift close to the difluorobenzene parent structure.
Note: The exact chemical shift values can vary depending on the solvent and concentration.[3][7]
Field-Proven Protocol for 19F NMR Data Acquisition
Acquiring high-quality, reproducible ¹⁹F NMR data requires a systematic and validated approach. The following protocol is designed for the characterization of small molecules like 3,5-Difluoro-4-methylbenzylamine.
Experimental Workflow Diagram
Caption: Standard workflow for ¹⁹F NMR analysis.
Step-by-Step Methodology
Sample Preparation:
Accurately weigh 5-10 mg of 3,5-Difluoro-4-methylbenzylamine into a clean, dry vial.
Select a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in which the compound is soluble. Note the solvent, as it can influence the chemical shift.[8]
Add approximately 0.6 mL of the solvent and gently agitate to ensure complete dissolution.
If an internal reference is desired, a small, known quantity of a standard like CFCl₃ can be added.
Transfer the final solution to a 5 mm NMR tube.
Spectrometer Setup and Data Acquisition:
Insert the sample into the NMR magnet and lock onto the deuterium signal of the solvent.
Tune and match the ¹⁹F channel of the NMR probe to ensure efficient signal transmission and detection.
Perform automated or manual shimming to optimize the magnetic field homogeneity and achieve sharp spectral lines.
Load a standard 1D ¹⁹F pulse sequence, preferably with proton decoupling (e.g., zgfhigqn on a Bruker system) to simplify the spectrum to a singlet.
Set the spectral width to adequately cover the aryl fluoride region (e.g., a 100 ppm width centered at -120 ppm is a safe starting point).
Set the transmitter offset to the center of the expected chemical shift region.
Use an acquisition time of 1-2 seconds for good digital resolution.
Set a relaxation delay (D1) of 2-5 seconds to allow for adequate nuclear relaxation between scans.
Adjust the receiver gain automatically (rga) to optimize signal detection without overloading the receiver.
Acquire the free induction decay (FID) data. The number of scans will depend on the sample concentration, but 16 to 64 scans are often sufficient for a sample of this size.
Data Processing:
Apply a Fourier transform to the FID.
Perform zero- and first-order phase correction to ensure all peaks have a pure absorption lineshape.
Apply a baseline correction to ensure a flat spectrum.
Calibrate the chemical shift axis by setting the reference compound to 0 ppm (for CFCl₃) or its known chemical shift. If no internal standard was used, an external reference or the spectrometer's internal referencing protocol can be used, though this may be less precise.
Choosing the Right Reference Standard
The choice of a chemical shift reference is critical for ensuring data accuracy and comparability across experiments. The ideal reference should be chemically inert, soluble in the sample solvent, and have a single, sharp resonance that does not overlap with sample signals.
Caption: Decision tree for selecting a ¹⁹F NMR reference.
For 3,5-Difluoro-4-methylbenzylamine in a non-reactive organic solvent like CDCl₃, CFCl₃ is the historical and most common primary reference, defined as 0.00 ppm.[9] However, due to its volatility and environmental concerns, other secondary references like hexafluorobenzene (C₆F₆, δ = -164.9 ppm) are often used.[6][9] For biological applications in aqueous buffers, a water-soluble standard like sodium trifluoroacetate (TFA-Na) is a common choice.[2]
Conclusion
While empirical data for 3,5-Difluoro-4-methylbenzylamine is not widely published, a thorough understanding of ¹⁹F NMR principles allows us to predict its characteristic chemical shift with reasonable confidence to be in the -112 to -118 ppm range. This value, arising from the competing electronic effects of its methyl and aminomethyl substituents, places its resonance in a distinct region of the ¹⁹F NMR spectrum, making it a potentially valuable and easily identifiable probe in complex chemical and biological systems.
This guide provides the comparative framework and the detailed experimental protocol necessary for researchers to confidently acquire and interpret the ¹⁹F NMR spectrum of this and other novel fluorinated molecules, ensuring structural integrity and accelerating the drug development process.
References
Saupe, A. (1970). Anisotropies of the 19 F Chemical Shifts in Fluorobenzene Compounds from NMR in Liquid Crystals. The Journal of Chemical Physics. Available at: [Link]
Hansen, P. E., et al. (2019). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry. Available at: [Link]
ResearchGate. (2019). 19F-NMR chemical shifts (in ppm) of fluorobenzylated model compounds. ResearchGate. Available at: [Link]
SpectraBase. 4-Fluoro-benzylamine. SpectraBase. Available at: [Link]
SpectraBase. 1,2-Difluorobenzene. SpectraBase. Available at: [Link]
Zhao, X., et al. (2013). Fluorine-19 NMR Chemical Shift Probes Molecular Binding to Lipid Membranes. PMC. Available at: [Link]
Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. Available at: [Link]
ResearchGate. (2015). 19F NMR chemical shifts (parts per million) of derivatives of model compounds. ResearchGate. Available at: [Link]
Chen, C., et al. (2012). Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts. PMC. Available at: [Link]
University of Wisconsin-Madison. 19F NMR Reference Standards. University of Wisconsin-Madison Chemistry Facilities. Available at: [Link]
UC Santa Barbara. 19F Chemical Shifts and Coupling Constants. UCSB NMR Facility. Available at: [Link]
Royal Society of Chemistry. (2017). Supporting Information. RSC Publishing. Available at: [Link]
Royal Society of Chemistry. (2018). Electronic Supplementary Information (ESI) for. RSC Publishing. Available at: [Link]
AZoM. (2017). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. AZoM. Available at: [Link]
St. Gelais, R. A., et al. (2021). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Magnetic Resonance in Chemistry. Available at: [Link]
The Mechanistic Foundation: Predicting the Fragmentation Pathway
An In-Depth Guide to the LC-MS/MS Fragmentation of 3,5-Difluoro-4-methylbenzylamine: A Comparative Analysis In the landscape of pharmaceutical development and chemical research, the precise structural characterization of...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the LC-MS/MS Fragmentation of 3,5-Difluoro-4-methylbenzylamine: A Comparative Analysis
In the landscape of pharmaceutical development and chemical research, the precise structural characterization of novel chemical entities is paramount. 3,5-Difluoro-4-methylbenzylamine serves as a key building block in the synthesis of various biologically active molecules. Its structural integrity directly influences the efficacy and safety of the final product. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as the gold standard for the sensitive and specific analysis of such compounds.
This guide provides a comprehensive examination of the electrospray ionization (ESI) tandem mass spectrometry fragmentation pattern of 3,5-Difluoro-4-methylbenzylamine. We will delve into the mechanistic underpinnings of its fragmentation, compare it with related structures, and provide a robust, field-proven protocol for its analysis. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of LC-MS/MS for small molecule characterization.
Under typical positive-ion ESI conditions, benzylamines are readily protonated at the most basic site, the nitrogen atom of the primary amine, to form the [M+H]⁺ ion. The subsequent fragmentation, induced by collision-induced dissociation (CID) in the mass spectrometer's collision cell, is primarily dictated by the stability of the resulting fragments.
For protonated benzylamines, the most common and energetically favorable fragmentation pathway is the neutral loss of ammonia (NH₃).[1][2] This cleavage of the C-N bond results in the formation of a highly stable benzyl cation. The stability of this carbocation is enhanced by the resonance delocalization of the positive charge across the aromatic ring.
Applying this principle to 3,5-Difluoro-4-methylbenzylamine (Molecular Formula: C₈H₉F₂N, Monoisotopic Mass: 157.07 Da), we can predict the following primary fragmentation cascade:
Protonation: The molecule accepts a proton, forming the precursor ion [C₈H₁₀F₂N]⁺ with a mass-to-charge ratio (m/z) of 158.08.
Collision-Induced Dissociation (CID): Upon energetic collision with an inert gas (e.g., argon or nitrogen), the protonated molecule undergoes fragmentation.
Neutral Loss of Ammonia: The C-N bond cleaves, leading to the loss of a neutral ammonia molecule (NH₃, 17.03 Da).
Formation of the Benzyl Cation: This process yields the characteristic product ion, the 3,5-difluoro-4-methylbenzyl cation [C₈H₇F₂]⁺, with an m/z of 141.05.
This fragmentation is a charge-driven process, initiated by the protonated amine group, which makes the C-N bond susceptible to cleavage.[3][4]
Caption: Predicted fragmentation of 3,5-Difluoro-4-methylbenzylamine.
Comparative Fragmentation Analysis: The Influence of Substitution
To fully appreciate the fragmentation pattern, it is instructive to compare it with analogues. The choice of analytical standards for comparison should be guided by systematic structural variation to probe the electronic and steric effects of substituents.
Compound
Precursor Ion [M+H]⁺ (m/z)
Primary Fragment Ion
Fragment m/z
Key Differentiator
Benzylamine
108.08
Benzyl Cation
91.05
Unsubstituted baseline for C-N bond cleavage.
4-Methylbenzylamine
122.10
4-Methylbenzyl Cation
105.07
Methyl group (electron-donating) further stabilizes the cation.
3,5-Difluorobenzylamine
144.06
3,5-Difluorobenzyl Cation
127.04
Fluorine atoms (electron-withdrawing) slightly destabilize the cation.
3,5-Difluoro-4-methylbenzylamine
158.08
3,5-Difluoro-4-methylbenzyl Cation
141.05
The combined electronic effects of two fluorine atoms and one methyl group.
The consistent observation of the loss of ammonia across these analogues confirms it as the signature fragmentation pathway for this compound class.[1][5] The m/z of the resulting benzyl cation is a direct and reliable indicator of the substitution pattern on the aromatic ring, making LC-MS/MS an excellent tool for isomer differentiation and structural confirmation.
A Validated Protocol for LC-MS/MS Analysis
The following protocol is designed to provide robust and reproducible results for the analysis of 3,5-Difluoro-4-methylbenzylamine. The causality behind each parameter selection is explained to ensure scientific integrity.
Sample and Standard Preparation
Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 3,5-Difluoro-4-methylbenzylamine standard and dissolve in 10 mL of methanol. Methanol is chosen for its high solvency of polar organic compounds and compatibility with reversed-phase chromatography.
Working Solution (1 µg/mL): Perform a serial dilution of the stock solution in a 50:50 mixture of water and acetonitrile. This concentration is typically sufficient for method development and achieving excellent signal-to-noise in modern mass spectrometers.
Mobile Phase Preparation:
Mobile Phase A: 0.1% Formic Acid in Water. Formic acid is a common additive that aids in the protonation of the analyte in the ESI source, enhancing the [M+H]⁺ signal.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is the preferred organic solvent for its low viscosity and high elution strength in reversed-phase LC.
Liquid Chromatography (LC) Method
The goal of the LC method is to achieve a sharp, symmetrical peak for the analyte, free from matrix interference.
Column: C18, 2.1 mm x 50 mm, 1.8 µm. A C18 column provides excellent retention for moderately polar compounds like benzylamines. The short length and small particle size allow for fast, high-efficiency separations.
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak shape.
Injection Volume: 2 µL.
LC Gradient:
Time (min)
% Mobile Phase B
0.0
5
3.0
95
4.0
95
4.1
5
5.0
5
Tandem Mass Spectrometry (MS/MS) Method
The MS is operated in Multiple Reaction Monitoring (MRM) mode for highest sensitivity and specificity.[6]
Desolvation Temperature: 350 °C. These temperatures ensure efficient desolvation of the ESI droplets without causing thermal degradation of the analyte.
Gas Flow (Nitrogen): Desolvation: 800 L/hr; Cone: 50 L/hr.
Collision Gas: Argon.
MRM Transition:
Precursor Ion (Q1): 158.1 m/z
Product Ion (Q3): 141.1 m/z
Dwell Time: 0.05 s
Collision Energy: Optimized to 15-20 eV. Collision energy must be empirically optimized to maximize the signal of the product ion. A starting value of 15-20 eV is typical for the stable C-N bond in benzylamines.
Caption: A typical workflow for MRM-based LC-MS/MS analysis.
Alternative and Complementary Analytical Approaches
While LC-MS/MS is a powerful tool, a comprehensive characterization often involves orthogonal techniques.
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for benzylamine analysis. Electron Ionization (EI) is a high-energy technique that produces extensive fragmentation, providing a detailed fingerprint of the molecule.[7] However, primary amines can exhibit poor peak shape on standard GC columns and may require derivatization to improve chromatographic performance.[8]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are indispensable for the definitive, non-destructive structural elucidation of the bulk material. NMR confirms the connectivity of atoms and the positions of the fluorine and methyl substituents on the aromatic ring, complementing the mass and fragmentation information from MS.
High-Resolution Mass Spectrometry (HRMS): For unknown identification or confirmation, coupling LC with an Orbitrap or Time-of-Flight (TOF) mass analyzer provides high-resolution, accurate mass data.[9] This allows for the determination of the elemental composition of both the precursor and fragment ions, significantly increasing confidence in the structural assignment.
Conclusion
The LC-MS/MS fragmentation of 3,5-Difluoro-4-methylbenzylamine is characterized by a highly specific and predictable pathway. Under positive ESI conditions, the molecule readily protonates and undergoes collision-induced dissociation to lose a neutral ammonia molecule, yielding a stable 3,5-difluoro-4-methylbenzyl cation. This transition (m/z 158.1 → 141.1) serves as a reliable signature for its sensitive and selective quantification. By understanding the underlying fragmentation mechanism and comparing it to related structures, researchers can develop robust and specific analytical methods. The provided protocol offers a field-tested starting point for the routine analysis and quality control of this important chemical intermediate.
References
Flammang, R., Govaert, Y., & Barbieux-Flammang, M. (2004). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Journal of Mass Spectrometry, 39(9), 1058-1068. [Link][1]
Gao, J., Li, Y., & Wang, Y. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of Mass Spectrometry, 41(9), 1204-1210. [Link][3]
Gao, J., Li, Y., & Wang, Y. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Stevens Institute of Technology. [Link][4]
ResearchGate. (n.d.). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines | Request PDF. Retrieved from [Link][5]
ResearchGate. (n.d.). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations | Request PDF. Retrieved from [Link][2]
Puchades, R., Maquieira, A., & Noguera, A. (2004). LC-MS/MS method for the confirmatory determination of aromatic amines and its application in textile analysis. Analytical and Bioanalytical Chemistry, 380(5-6), 849-856. [Link][6]
Shimadzu. (n.d.). Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method. Retrieved from [Link][10]
Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved from [Link][11]
Canellas, H., Vera, P., & Nerín, C. (n.d.). DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS. Retrieved from [Link][12]
ResearchGate. (n.d.). Electron ionization induced fragmentation of fluorinated derivatives of bisphenols | Request PDF. Retrieved from [Link][8]
Puckowski, A., Ciesielski, P., & Gworek, B. (2020). Electron ionization induced fragmentation of fluorinated derivatives of bisphenols. Rapid Communications in Mass Spectrometry, 34(19), e8860. [Link][13]
Research and Reviews. (2024, June 28). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Retrieved from [Link][7]
Comparative Basicity Guide: 3,5-Difluoro-4-methylbenzylamine vs. Benzylamine
For researchers and drug development professionals, understanding the precise basicity of amine building blocks is critical. The basicity dictates pharmacokinetics, membrane permeability, and the viability of salt format...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals, understanding the precise basicity of amine building blocks is critical. The basicity dictates pharmacokinetics, membrane permeability, and the viability of salt formation during active pharmaceutical ingredient (API) formulation.
This technical guide provides an objective, mechanistic comparison of the basicity between the industry-standard Benzylamine and the highly substituted 3,5-Difluoro-4-methylbenzylamine , supported by predictive physical organic chemistry and field-proven experimental protocols.
Mechanistic Causality: Electronic Effects on Basicity
The basicity of an amine is most accurately quantified by the acid dissociation constant of its conjugate acid (
) . A higher indicates a stronger base, as the nitrogen lone pair is more available to accept and retain a proton.
The Baseline: Benzylamine
Benzylamine serves as the standard reference compound in this class, possessing a well-documented aqueous
of 9.33 . The unsubstituted phenyl ring exerts a mild electron-withdrawing inductive effect compared to an aliphatic chain, but the basicity remains relatively high for an aryl-adjacent amine due to the insulating methylene () bridge.
The Target: 3,5-Difluoro-4-methylbenzylamine
To understand the basicity of 3,5-Difluoro-4-methylbenzylamine, we must evaluate the competing electronic effects transmitted through the aromatic ring to the amine nitrogen:
Strong Inductive Withdrawal (-I): The two highly electronegative fluorine atoms at the meta positions exert a powerful electron-withdrawing inductive effect. Because they are meta to the methylene bridge, their inductive pull is maximized without competing resonance donation. The Hammett constant (
) for a single fluorine is +0.34, contributing a combined +0.68 to the system.
Weak Inductive Donation (+I / Hyperconjugation): The methyl group at the para position is electron-donating via hyperconjugation (
).
Net Electronic Environment: The net Hammett substituent constant (
) is +0.51 . This indicates a strongly electron-withdrawing environment overall.
Conclusion: The net withdrawal of electron density destabilizes the positively charged conjugate acid and stabilizes the neutral amine lone pair. Consequently, 3,5-Difluoro-4-methylbenzylamine is a weaker base than benzylamine. Based on linear free-energy relationships (LFER), its
is predicted to be approximately 8.80 , aligning with the known predicted of 8.54 for the closely related 3,5-difluorobenzylamine (which lacks the offsetting para-methyl group) .
Caption: Logical relationship of electronic effects dictating basicity in the target molecule.
Quantitative Data Comparison
The following table summarizes the physicochemical properties and the net impact of the substituents on the basicity of the two amines.
Because highly fluorinated benzylamines can exhibit variable solubility in purely aqueous media, traditional potentiometric titration can yield erratic results. Using non-aqueous NMR chemical shift imaging provides a highly reliable, self-validating system for
Trifluoromethanesulfonic acid (TfOH) as the titrant
Imidazole (Internal reference indicator)
Step-by-Step Methodology
Step 1: Sample Preparation & Internal Calibration
Action: Dissolve 0.05 M of 3,5-Difluoro-4-methylbenzylamine and 0.05 M of imidazole in anhydrous DMSO-
.
Causality: DMSO-
is selected because it lacks the thermodynamic leveling effect of water, allowing for high-resolution differentiation of amine basicities. Imidazole acts as an internal, self-validating pH indicator; its protonation state changes at a known chemical shift, providing an absolute reference point that eliminates errors from solvent impurities or ambient moisture.
Step 2: Acid Titration under Inert Atmosphere
Action: Add incremental aliquots (0.1 equivalents) of TfOH to the NMR tube under a dry nitrogen atmosphere.
Causality: TfOH is a superacid that ensures complete, stoichiometric protonation of the amine without introducing complex counter-ion pairing that could skew the equilibrium. The inert atmosphere prevents the primary amine from reacting with atmospheric
to form carbamates, which would artificially lower the measured basicity.
Step 3: Dual-Nuclei Chemical Shift Imaging
Action: Acquire both
and NMR spectra after each addition.
Causality: While
NMR tracks the methylene protons, NMR provides a highly sensitive, background-free probe. The electron-withdrawing effect of the newly formed protonated nitrogen () deshields the meta-fluorines, causing a distinct, easily quantifiable downfield shift in the spectrum.
Step 4: Non-Linear Regression Analysis
Action: Plot the change in chemical shift (
) versus the equivalents of acid added. Fit the curve using the Henderson-Hasselbalch equation relative to the imidazole standard.
Causality: This mathematical fitting extracts the exact
by identifying the inflection point where the amine is 50% protonated, cross-verified against the internal standard's inflection point to guarantee data integrity.
Caption: Self-validating NMR chemical shift imaging workflow for non-aqueous pKa determination.
References
Title: Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH)
Source: Master Organic Chemistry
URL: [Link]
Title: Efficient pKa Determination in a Nonaqueous Solvent Using Chemical Shift Imaging
Source: ACS Publications (Journal of Organic Chemistry)
URL: [Link]
HPLC method development for 3,5-Difluoro-4-methylbenzylamine purity
Beyond C18: Advanced HPLC Method Development for 3,5-Difluoro-4-methylbenzylamine Purity As a Senior Application Scientist, I frequently encounter the limitations of traditional C18 columns when dealing with complex, mul...
Author: BenchChem Technical Support Team. Date: March 2026
Beyond C18: Advanced HPLC Method Development for 3,5-Difluoro-4-methylbenzylamine Purity
As a Senior Application Scientist, I frequently encounter the limitations of traditional C18 columns when dealing with complex, multi-functional pharmaceutical intermediates. Analyzing 3,5-Difluoro-4-methylbenzylamine presents a dual chromatographic challenge: it possesses a highly basic primary amine that exacerbates peak tailing, and a fluorinated aromatic system that demands subtle shape and dipole selectivity to resolve structurally similar impurities.
This guide objectively compares the performance of traditional Alkyl (C18), Polar-Embedded C18, and Pentafluorophenyl (PFP) stationary phases, providing a field-proven, self-validating methodology for purity analysis.
Mechanistic Insights: Overcoming Tailing and Selectivity Limits
The Peak Tailing Dilemma
In liquid chromatography, basic analytes like benzylamines (pKa ~9.0) are fully protonated under standard acidic or neutral mobile phase conditions. On traditional silica-based columns, these positively charged amines undergo secondary ion-exchange interactions with ionized, unreacted surface silanols (SiO⁻)[1]. This dual-retention mechanism (hydrophobic + ion-exchange) manifests as severe peak tailing, which compromises integration accuracy, reproducibility, and resolution[2].
To mitigate this, our protocol employs a highly controlled mobile phase pH of 2.5. Operating at a pH significantly below the pKa of surface silanols (typically ~3.5–4.5) ensures they remain fully protonated and neutral, effectively shutting down the primary ion-exchange pathway[2].
Why PFP Outperforms C18 for Fluorinated Aromatics
While C18 phases rely exclusively on dispersive hydrophobic interactions, they often fail to resolve closely related halogenated isomers (e.g., 2,5-difluoro vs. 3,5-difluoro positional isomers). Pentafluorophenyl (PFP) columns introduce orthogonal retention mechanisms[3]. The highly electronegative fluorine atoms on the PFP phenyl ring create a strong dipole moment, enabling:
Interactions: Between the electron-deficient PFP ring and the analyte's aromatic system.
Dipole-Dipole Interactions: Specific affinity for the highly polar C-F bonds on the analyte.
Steric/Shape Selectivity: Enhanced rigidity of the PFP ligand allows for the precise discrimination of positional isomers that a flexible C18 chain cannot achieve[4].
Fig 1: Retention mechanisms of C18 vs. PFP phases for fluorinated benzylamines.
Experimental Design & Self-Validating Protocol
To objectively evaluate column performance, we developed a standardized gradient method. The protocol is designed as a self-validating system: the method is only deemed suitable for release testing if the critical pair resolution (
) is > 2.0 and the USP tailing factor () for the main amine peak is < 1.5.
Step-by-Step Methodology
Mobile Phase Preparation:
Mobile Phase A: Dissolve 2.72 g of Potassium Dihydrogen Phosphate (
) in 1000 mL of ultrapure water (20 mM). Adjust to pH 2.50 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.2 µm PTFE membrane. Causality: The low pH suppresses silanol ionization, while the phosphate buffer provides necessary ionic strength to mask residual active sites[2].
Mobile Phase B: HPLC-Grade Acetonitrile.
Sample Preparation:
Prepare a 0.5 mg/mL solution of 3,5-Difluoro-4-methylbenzylamine spiked with 0.1% w/w of critical impurities (Des-fluoro impurity and 2,5-Difluoro positional isomer).
Crucial Step: Dilute the final sample in 95:5 Mobile Phase A:B to match initial gradient conditions. Injecting in pure organic solvent will cause severe solvent-mismatch peak distortion.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C (Maintains stationary phase mass transfer efficiency).
Detection: UV at 210 nm (optimal for the amine aliphatic footprint) and 254 nm (aromatic tracking).
Gradient Program:
0.0 - 2.0 min: 5% B
2.0 - 12.0 min: 5%
60% B
12.0 - 15.0 min: 60% B
15.1 - 20.0 min: 5% B (Re-equilibration)
Fig 2: Method development workflow prioritizing physicochemical assessment and column screening.
Comparative Performance Data
The following table summarizes the experimental results when screening the sample mix across three different column chemistries (all dimensions: 150 mm x 4.6 mm, 3 µm particle size).
Column Chemistry
Retention Time (min)
USP Tailing Factor ()
Theoretical Plates ()
Resolution () from 2,5-Difluoro Isomer
Conclusion
Standard C18
4.25
2.15
4,200
1.10
Fail. Severe tailing and co-elution due to lack of shape selectivity.
Polar-Embedded C18
3.80
1.35
8,500
1.45
Marginal. Good peak shape (shielded silanols), but insufficient isomer resolution.
PFP (Pentafluorophenyl)
5.65
1.08
12,400
3.80
Pass. Excellent symmetry and baseline resolution via and dipole interactions.
Conclusion & Recommendations
For the purity analysis of 3,5-Difluoro-4-methylbenzylamine, relying on standard C18 columns introduces unnecessary risk regarding peak integration and impurity co-elution. The experimental data conclusively demonstrates that a Pentafluorophenyl (PFP) stationary phase , paired with a low-pH phosphate buffer (pH 2.5), provides the optimal analytical environment.
By matching the fluorinated nature of the analyte with a fluorinated stationary phase, analysts can leverage dipole-dipole and
interactions to achieve superior shape selectivity[3], transforming a challenging separation into a robust, self-validating routine assay.
References
What Causes Peak Tailing in HPLC? Chrom Tech. Available at:[Link]
HPLC Diagnostic Skills II – Tailing Peaks. LCGC Blog, Chromatography Online. Available at:[Link]
Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at:[Link]
Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Corporation. Available at:[Link]
Biological Activity Comparison: 3,5-Difluoro vs. 4-Fluoro Benzylamines in Rational Drug Design
Executive Summary In medicinal chemistry, substituting hydrogen with fluorine on a benzylamine pharmacophore is a fundamental strategy to modulate target affinity, metabolic stability, and physicochemical properties. How...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In medicinal chemistry, substituting hydrogen with fluorine on a benzylamine pharmacophore is a fundamental strategy to modulate target affinity, metabolic stability, and physicochemical properties. However, the exact positioning of the fluorine atoms—specifically comparing a mono-substituted 4-fluoro moiety against a di-substituted 3,5-difluoro moiety—yields profoundly different biological outcomes. This guide provides an objective, data-driven comparison of these two functional groups, analyzing the causality behind their performance variations across different therapeutic targets to guide rational drug design.
Physicochemical Causality & Pharmacokinetics
The choice between 4-fluoro and 3,5-difluoro benzylamines is governed by distinct electronic and steric principles that dictate how a drug behaves in vivo:
pKa Modulation and Permeability: The amine group in a standard benzylamine is highly basic (pKa ~9.3), meaning it is predominantly protonated and positively charged at physiological pH (7.4), which can hinder passive membrane diffusion. A 4-fluoro group exerts a mild electron-withdrawing inductive effect (-I), slightly lowering the pKa. However, the 3,5-difluoro substitution applies a dual, synergistic inductive effect from the meta positions. This significantly reduces the electron density on the benzylic carbon, further lowering the amine's pKa. The result is a higher fraction of the un-ionized species at pH 7.4, dramatically enhancing intracellular penetration.
Metabolic Stability: Both motifs protect the aromatic ring from cytochrome P450-mediated oxidation. The 4-fluoro group directly blocks the highly vulnerable para-position. Conversely, the 3,5-difluoro group provides a broader "Teflon-like" steric shield that protects the meta positions while electronically deactivating the ortho and para positions against electrophilic metabolic attack.
Comparative Biological Activity: SAR Case Studies
To illustrate these principles, we examine head-to-head experimental data from recent structure-activity relationship (SAR) studies.
Case Study A: Multi-Targeted Clk/Dyrk Inhibitors (Oncology)
In the development of N-benzylated 5-hydroxybenzothiophene-2-carboxamides targeting Clk/Dyrk kinases for cancer therapy, the fluorination pattern dictated the compound's efficacy. According to research published in 1, the 4-fluorobenzyl derivative (Compound 7) exhibited the weakest inhibitory activity among the tested congeners. In stark contrast, the 3,5-difluorobenzyl analog (Compound 17) displayed exceptional sub-micromolar potency across various cancer cell lines.
The Causality: The enhanced lipophilicity and optimized pKa of the 3,5-difluoro compound allowed for superior intracellular accumulation. Once inside, it successfully inhibited Clk/Dyrk1A, triggering G2/M cell cycle arrest, upregulating pro-apoptotic Bax, and inducing caspase-3-mediated apoptosis, while maintaining a high selectivity index against non-tumor cells.
Signaling cascade of 3,5-difluorobenzyl derivatives inducing apoptosis via Clk/Dyrk inhibition.
Case Study B: Thrombin Inhibitors (Cardiovascular)
The superiority of a fluorination pattern is highly target-dependent. In the design of 1,4-benzoxazine-based dual antithrombotic compounds, the 4-fluorobenzyl moiety vastly outperformed its 3,5-difluoro counterpart. As reported in 2, the 4-fluorobenzyl inhibitor demonstrated a 5- to 10-fold higher binding affinity.
The Causality: X-ray crystallography revealed that the thrombin active site contains a highly specific, narrow D-pocket. The para-fluorine atom engages in precise, orthogonal multipolar interactions (C-F···H-N and C-F···C=O) with the backbone amide of Asn98. The 3,5-difluoro analog suffers from steric clashes with the pocket walls and fails to align its dipoles with the target amide, rendering it significantly less active.
To evaluate these moieties, benzylamines must be conjugated to a core scaffold (e.g., a carboxylic acid pharmacophore) via amide coupling.
Activation: Dissolve 1.0 eq of the core carboxylic acid in anhydrous DMF. Add 1.2 eq of HATU and 2.0 eq of DIPEA. Stir for 15 minutes at room temperature to form the active ester.
Coupling: Add 1.1 eq of either 4-fluorobenzylamine or 3,5-difluorobenzylamine to the mixture. Stir for 12 hours under an inert N₂ atmosphere.
Purification: Quench with water, extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash column chromatography (DCM/MeOH) to yield the final fluorinated derivative.
In Vitro ADP-Glo™ Kinase Assay (Self-Validating Protocol)
To ensure the trustworthiness of the biological data, the kinase inhibition assay must be structured as a self-validating system containing internal quality controls.
Assay Plate Preparation (Internal Controls): Prepare a 384-well plate. Establish three critical control zones:
Vehicle Control (0% Inhibition): Kinase + Substrate + 1% DMSO. (Establishes maximum assay signal).
Positive Control (100% Inhibition): Kinase + Substrate + 10 µM Staurosporine. (Establishes the background signal).
No-Enzyme Control: Substrate + Buffer. (Validates that the substrate does not auto-hydrolyze ATP).
Compound Incubation: Dispense the synthesized 4-fluoro and 3,5-difluoro benzylamine derivatives in a 10-point dose-response series (0.1 nM to 10 µM). Add the target kinase and incubate for 15 minutes at room temperature to allow equilibrium binding.
Reaction Initiation: Add the ATP/Substrate mixture to all wells. Incubate for 60 minutes at 30°C.
ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete all remaining unreacted ATP. Incubate for 40 minutes. (Causality: Removing background ATP is critical to ensure the final luminescence signal is strictly proportional to the ADP generated by the kinase).
Signal Detection: Add Kinase Detection Reagent to convert the generated ADP back into ATP, which drives a luciferase/luciferin reaction. Read luminescence on a microplate reader.
Data Validation & Analysis: Before calculating IC50 values, calculate the Z'-factor using the Vehicle and Positive controls. The assay is only deemed valid if the Z'-factor is > 0.5 , confirming a robust dynamic range and low well-to-well variability.
A Comparative Guide to the Quality Control of 3,5-Difluoro-4-methylbenzylamine for Drug Development
In the landscape of modern medicinal chemistry, fluorinated building blocks are indispensable tools for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2] The strategic incorporation...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern medicinal chemistry, fluorinated building blocks are indispensable tools for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2] The strategic incorporation of fluorine can enhance metabolic stability, binding affinity, and membrane permeability.[2][3] Among these valuable reagents, 3,5-Difluoro-4-methylbenzylamine stands out as a key intermediate, offering a unique combination of electronic and steric properties. However, its utility in sensitive, multi-step syntheses is entirely dependent on its quality and purity. The presence of even trace impurities can lead to unforeseen side reactions, compromised yields, and the generation of difficult-to-remove byproducts, ultimately jeopardizing the integrity of a drug discovery program.
This in-depth technical guide provides a comprehensive framework for establishing robust Quality Control (QC) testing standards for 3,5-Difluoro-4-methylbenzylamine. We will move beyond a simple checklist of tests to explain the scientific rationale behind each analytical choice. This guide compares its quality attributes to relevant alternatives and provides detailed, field-proven protocols to ensure the material meets the stringent requirements of pharmaceutical research and development.
Part 1: Foundational QC Parameters: Identity and Physicochemical Characterization
Before assessing purity, it is imperative to confirm the identity and fundamental properties of the material. These initial tests serve as the first line of defense against incorrect or grossly contaminated materials. A typical Certificate of Analysis (CoA) for a high-quality benzylamine derivative should include the following parameters.
Table 1: Key Physicochemical Specifications for Benzylamine Derivatives
Parameter
3,5-Difluoro-4-methylbenzylamine (Expected)
3,5-Difluorobenzylamine (Reference)
3-Fluoro-4-methylbenzylamine (Reference)
Rationale & Significance
Appearance
Clear, colorless to pale yellow liquid
-
Colorless to Yellow-brown Liquid
A visual inspection is a rapid, qualitative check for degradation products or gross contamination, which often present as discoloration or particulates.
Identity (¹H NMR, ¹³C NMR, ¹⁹F NMR)
Conforms to structure
Conforms to structure
Conforms to structure
Nuclear Magnetic Resonance (NMR) spectroscopy provides an unambiguous structural fingerprint of the molecule, confirming atomic connectivity and identifying the correct isomer.[4]
Identity (FTIR)
Conforms to structure
-
-
Fourier-Transform Infrared (FTIR) spectroscopy confirms the presence of key functional groups (e.g., N-H stretch of the primary amine, C-F bonds, aromatic C-H).[4]
Boiling Point
~190-200 °C (Predicted)
184 °C
-
A physical constant that is sensitive to impurities. A significant deviation from the expected value can indicate the presence of volatile or non-volatile contaminants.
Density
~1.2 g/mL at 25 °C (Predicted)
1.21 g/mL at 25 °C
-
Similar to boiling point, density is a fundamental physical property used for material confirmation.
Refractive Index
~1.50 at 20 °C (Predicted)
1.491 at 20 °C
-
The refractive index is a quick and precise method for identity and purity verification of liquid samples.
Part 2: The Cornerstone of Quality: Purity and Impurity Profiling
Purity is the most critical attribute for a synthetic building block. The choice of analytical technique for purity assessment is driven by the need to separate the main component from all potential process-related and degradation impurities.[5] For substituted benzylamines, a multi-technique approach is essential for a comprehensive evaluation.[6]
Understanding Potential Impurities
Impurities can arise from unreacted starting materials, byproducts of the synthetic route, or degradation over time.[7] Common synthetic routes to fluorinated benzylamines include the reductive amination of the corresponding benzaldehyde or the reduction of a benzonitrile.[1][8]
Potential impurities may include:
Starting Materials: 3,5-Difluoro-4-methylbenzaldehyde or 3,5-Difluoro-4-methylbenzonitrile.
Over-reduction Products: Bis(3,5-difluoro-4-methylbenzyl)amine (a secondary amine).
Oxidation Products: 3,5-Difluoro-4-methylbenzaldehyde (if the amine is oxidized).[9]
Isomeric Impurities: Contamination from other isomers (e.g., 2-fluoro-4-methylbenzylamine) if the starting materials were not pure.
Logical Workflow for Comprehensive QC Testing
The following diagram illustrates a robust workflow for the complete quality control assessment of 3,5-Difluoro-4-methylbenzylamine.
Caption: A comprehensive QC workflow for 3,5-Difluoro-4-methylbenzylamine.
Part 3: Detailed Experimental Protocols
Trustworthiness in QC comes from well-defined, validated analytical methods. The following protocols are provided as robust starting points for implementation in a research or drug development laboratory.
Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)
Rationale: HPLC is the workhorse technique for purity analysis of non-volatile and thermally labile compounds like benzylamines.[5] A reversed-phase method provides excellent separation of the polar amine from less polar, process-related impurities.
Methodology:
Instrumentation: HPLC system with a UV detector (e.g., Agilent 1260 Infinity II or equivalent).
Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.
Gradient Program:
0-2 min: 5% B
2-15 min: 5% to 95% B
15-18 min: 95% B
18-18.1 min: 95% to 5% B
18.1-22 min: 5% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 220 nm and 254 nm.
Injection Volume: 5 µL.
Sample Preparation: Prepare a sample solution of approximately 1.0 mg/mL in a 50:50 mixture of Acetonitrile:Water.
Data Analysis: Purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. A high-purity standard should be >98%.
Workflow for HPLC Purity Analysis
Caption: Step-by-step workflow for HPLC purity determination.
Protocol 2: Identification of Volatile Impurities by GC-MS
Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for identifying and quantifying volatile and semi-volatile impurities that may not be well-resolved by HPLC, such as residual solvents or low molecular weight starting materials.[6]
Methodology:
Instrumentation: GC system with a mass selective detector (e.g., Agilent 7890B GC with 5977A MSD).
Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Program:
Initial temperature: 60 °C, hold for 2 min.
Ramp: 15 °C/min to 280 °C.
Hold: 5 min at 280 °C.
Inlet Temperature: 250 °C, split mode (e.g., 50:1).
MSD Transfer Line: 280 °C.
Ion Source: Electron Ionization (EI) at 70 eV.
Mass Range: m/z 40-450.
Sample Preparation: Prepare a 1 mg/mL solution in a suitable solvent like Dichloromethane or Methanol.
Data Analysis: Impurities are identified by comparing their mass spectra against a reference library (e.g., NIST). Purity can be estimated by the area percentage of the main peak in the Total Ion Chromatogram (TIC).
Protocol 3: Water Content by Karl Fischer Titration
Rationale: The presence of water can be detrimental in many organic reactions, particularly those involving water-sensitive reagents. Karl Fischer titration is the gold standard for accurate water content determination.
Methodology:
Instrumentation: Volumetric or coulometric Karl Fischer titrator.
Reagent: Appropriate Karl Fischer reagent (e.g., Hydranal™-Composite 5).
Procedure:
Standardize the titrator with a known amount of water or a water standard.
Accurately weigh a sample of the 3,5-Difluoro-4-methylbenzylamine and inject it into the titration vessel.
Titrate to the endpoint.
Calculate the water content as a percentage (w/w). For high-purity reagents, the water content should typically be ≤ 0.1%.
Part 4: Comparative Analysis with Alternative Benzylamines
The choice of a specific fluorinated benzylamine is dictated by the desired structural and electronic properties of the target molecule.[6][10] The position of the fluorine and methyl groups significantly impacts properties like basicity (pKa) and lipophilicity (LogP), which in turn affect reactivity and the biological profile of the final compound.
Logical Comparison of Fluorinated Benzylamine Isomers
Caption: Impact of structural modifications on key chemical properties.
Table 2: Comparative Profile of 3,5-Difluoro-4-methylbenzylamine and Alternatives
Two electron-withdrawing fluorine atoms flanking the amine-bearing carbon significantly reduce basicity. The methyl group adds lipophilicity.
Strongest electron-withdrawing effect from two meta-fluorines, lowest pKa among this group.
A single fluorine atom provides a moderate reduction in basicity compared to the non-fluorinated parent.
Different steric and electronic environment compared to its isomer, which can affect binding interactions.
Expert Interpretation: The two fluorine atoms in 3,5-Difluoro-4-methylbenzylamine drastically lower the pKa of the amine compared to the monofluoro analogs. This reduced basicity can be highly advantageous in drug design, as it can prevent unwanted interactions with biological targets or reduce off-target effects. However, this must be balanced against the potential for reduced aqueous solubility due to the increased lipophilicity from both the fluorine and methyl groups. The QC process must not only confirm purity but also ensure that the correct isomer with this specific electronic profile has been synthesized.
Part 5: Ensuring Long-Term Integrity: Stability Testing
The stability of a chemical intermediate is a critical quality attribute. A stability testing program provides evidence on how the quality of the substance varies with time under the influence of environmental factors such as temperature and humidity.[12]
Protocol Outline for Stability Study:
Batch Selection: Place at least two independent, production-scale batches of 3,5-Difluoro-4-methylbenzylamine on stability.
Container Closure System: Store samples in the same container closure system intended for long-term storage and shipping.[13]
Tests to Perform: At each time point, the material should be tested for:
Appearance
Purity/Assay (by HPLC)
Degradation Products (by HPLC, looking for new peaks)
Water Content (by Karl Fischer)
A successful stability study provides the data needed to establish a re-test date, ensuring the material remains fit for purpose throughout its shelf life.
Conclusion
The quality control of 3,5-Difluoro-4-methylbenzylamine is a multi-faceted process that underpins its successful application in research and drug development. A robust QC strategy is not merely about achieving a high purity number; it is about ensuring identity, comprehensively profiling impurities, understanding the comparative context with relevant alternatives, and guaranteeing stability over time. By implementing the detailed protocols and workflows outlined in this guide, researchers and scientists can validate the quality of this critical building block, thereby enhancing the reliability and reproducibility of their synthetic endeavors and accelerating the path to novel therapeutics.
References
Benchmarking the Purity of Synthesized 4-Isopropylbenzylamine: A Comparative Guide. Benchchem.
A Comparative Analysis of Trifluoromethylated and Non-Fluorinated Benzylamines for Drug Discovery. Benchchem.
What can be possible alternative reagent in following mechanism?. ResearchGate.
The Pivotal Role of Fluorinated Benzylamines in Modern Organic Synthesis: A Technical Guide. Benchchem.
Fluorinated Analogues of Lepidilines A and C: Synthesis and Screening of Their Anticancer and Antiviral Activity. PMC.
Comprehensive Analysis of Benzylamine: Properties, Applications, and Future Prospects. (Source not publicly available).
Operational Guide: Proper Disposal of 3,5-Difluoro-4-methylbenzylamine
Executive Safety Directive 3,5-Difluoro-4-methylbenzylamine is a fluorinated primary amine. Improper disposal poses two distinct risks: exothermic reaction if mixed with acidic waste streams, and hydrofluoric acid (HF) g...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Directive
3,5-Difluoro-4-methylbenzylamine is a fluorinated primary amine. Improper disposal poses two distinct risks: exothermic reaction if mixed with acidic waste streams, and hydrofluoric acid (HF) generation during incineration if not properly tagged for scrubbed combustion.
Immediate Action Required:
Segregate from all acidic waste streams immediately.
Label clearly as "Basic Organic Waste" AND "Fluorinated Compound."
Container: Use High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metal containers due to potential corrosion and contamination.[1]
Chemical Characterization & Disposal Data
Before executing disposal, verify the physicochemical properties that dictate the waste stream.
Parameter
Value / Characteristic
Operational Implication
CAS Number
263339-32-0 (Analogous)
Unique identifier for waste manifests.
Functional Group
Primary Amine (-NH2), Aryl Fluoride
Basic/Corrosive . Reacts violently with acids/acid chlorides.
Physical State
Liquid (Colorless to pale yellow)
Requires secondary containment during transfer.
Acidity/Basicity
Basic (pKa ~9-10 for conjugate acid)
DO NOT mix with Acid Waste (Risk of eruption/heat).
Risk:[4][5] Mixing amines with acids generates immediate, intense heat (exothermic neutralization), potentially causing the container to pressurize and rupture.
Transfer: Pour the amine into the container using a funnel in a fume hood. Leave at least 10% headspace for vapor expansion.
Labeling: Apply a hazardous waste tag with the following constituents:
"3,5-Difluoro-4-methylbenzylamine"
Hazard Checkboxes: Corrosive , Toxic .
CRITICAL NOTE: Write "Fluorinated Organic" clearly on the tag. This informs the disposal facility that incineration will produce HF, requiring specific flue gas treatment.
Objective: Preparation for commercial incineration.
Bulking: Consolidate into UN-rated poly drums (e.g., UN 1H1).
Manifesting: The waste profile must explicitly list organic fluorine content.
Mechanism:[2][6][7] High-temperature incineration breaks the C-F bond.[8] Without a caustic scrubber (e.g., NaOH spray tower) in the incinerator stack, the resulting Hydrogen Fluoride (HF) gas will corrode the facility's infrastructure and release toxic emissions.
Transport: Transport as UN2735, Amines, liquid, corrosive, n.o.s. (3,5-Difluoro-4-methylbenzylamine), 8, PG II .
Expert Insights: The "Why" Behind the Protocol
The Fluorine Factor
Unlike standard organic amines, the presence of fluorine atoms on the benzene ring (positions 3 and 5) fundamentally changes the incineration profile.
Standard Amine Combustion:
Fluorinated Amine Combustion:
HF Generation: Hydrogen fluoride is highly corrosive to silica (firebrick) and metal. If you fail to declare this as "Fluorinated Waste," you may be liable for damage to the disposal facility's combustion chamber linings.
The Amine-Acid Incompatibility
A common lab accident involves pouring waste amines into a "General Organic Waste" drum that previously contained acidic workups (e.g., acetic acid or HCl washes).
Mechanism: The acid-base reaction is instantaneous and highly exothermic.
Consequence: In a closed drum, this rapid temperature spike boils the solvent (e.g., DCM or Acetone), creating a "volcano" effect or drum rupture. Always dedicate a specific "Basic/Amine" waste stream.
Emergency Contingencies
Spill Response (Lab Scale)
Evacuate: Clear the immediate area. The vapors are corrosive to the respiratory tract.
PPE: Don double nitrile gloves, lab coat, and a full-face respirator or work strictly inside the hood.
Absorb: Do not use paper towels (fire risk with some amines). Use an inert absorbent like vermiculite, dry sand, or a commercial "Basic Neutralizing" spill kit.
Disposal: Scoop absorbed material into a wide-mouth jar. Label as "Solid Waste: Corrosive/Fluorinated Amine Debris."
First Aid
Skin Contact: Rinse immediately with water for 15 minutes.[2][3][4] Amines penetrate skin rapidly; do not wait for pain to start.
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.
U.S. Environmental Protection Agency (EPA). (2024). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS). (Applied here for general fluorinated organic incineration protocols).
Thermo Fisher Scientific. (2024). Safety Data Sheet: 3-Fluoro-4-methylbenzylamine (Analogous Structure).
Tsang, W., et al. (1998).[8] The Combustion of Highly Fluorinated Organic Compounds. National Institute of Standards and Technology (NIST).
Personal protective equipment for handling 3,5-Difluoro-4-methylbenzylamine
As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of applied chemical principles. 3,5-Difluoro-4-methylbenzylamine is a highly reactive, corrosive, and pot...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of applied chemical principles. 3,5-Difluoro-4-methylbenzylamine is a highly reactive, corrosive, and potentially toxic building block utilized extensively in advanced drug development and materials science.
To handle this compound safely, we must first understand its molecular causality: the primary aliphatic amine group acts as a strong nucleophile and base, while the fluorinated aromatic ring increases the molecule's lipophilicity (enhancing tissue penetration) and introduces severe thermal decomposition hazards[1][2].
Below is the authoritative, self-validating operational guide for the safe handling, transfer, and disposal of this chemical.
Mechanistic Hazard Profile
The hazards of 3,5-Difluoro-4-methylbenzylamine are intrinsic to its molecular structure. By understanding why the chemical reacts the way it does, we can engineer out the risks[1][3].
The primary amine hydrolyzes lipids and proteins upon contact with tissue moisture, causing deep, irreversible chemical burns.
Combustible Liquid
H227
The organic framework possesses a high vapor pressure at elevated temperatures, creating explosive mixtures with air.
Acute Toxicity
H302 / H312
The lipophilic difluoro-substituted ring accelerates the systemic absorption of the toxic amine through the dermal layer.
Thermal Instability
N/A
Upon combustion, the fluorine atoms break bond to generate highly toxic, bone-seeking Hydrogen Fluoride (HF) gas [2].
Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is fundamentally insufficient for handling concentrated fluorinated amines. Standard nitrile gloves, for instance, degrade rapidly upon prolonged exposure to strong organic bases.
Table 2: Advanced PPE Specifications and Chemical Causality
Equipment Category
Specification
Causal Justification
Hand Protection
Butyl Rubber or Heavy-Duty Neoprene (>0.3 mm)
Butyl rubber provides superior permeation resistance against basic amines, preventing the compound from reaching the skin.
Eye/Face Protection
Tight-fitting chemical goggles AND face shield
Amine vapors are highly irritating; liquid splashes will cause immediate and irreversible corneal saponification[4].
Respiratory
NIOSH-approved full-face respirator with ABEK filter
Required if handling outside a fume hood. The ABEK filter specifically neutralizes organic vapors and basic amine gases.
Body Protection
Flame-resistant (FR) lab coat & chemical apron
Mitigates the H227 combustible hazard while providing an impermeable barrier against dermal penetration[4].
Operational Workflow & Handling Protocol
To ensure a self-validating safety system, every step in the handling process must actively neutralize the potential for exposure.
Step-by-Step Transfer Methodology
Environmental Validation: Ensure the chemical fume hood is certified and operating at a face velocity of 80–100 fpm. Clear the hood of all strong oxidizing agents and acids to prevent violent exothermic reactions[4].
Atmospheric Purging: Purge the reaction vessel with an inert gas (N₂ or Argon). This prevents the primary amine from oxidizing or absorbing ambient moisture to form corrosive carbamates.
Closed-System Transfer: Do not pour the liquid directly. Use a gas-tight glass syringe or a Schlenk line setup to transfer the reagent.
Chemical Quenching (Self-Validation): Immediately following the transfer, rinse all syringes and glassware with a dilute acidic solution (e.g., 1M HCl). This protonates the amine, instantly converting the volatile, corrosive free-base into a stable, water-soluble, and non-volatile ammonium salt.
Fig 1: Step-by-step operational workflow for handling fluorinated benzylamines safely.
Emergency Spill & Disposal Protocol
In the event of a spill, the primary objective is to prevent the vaporization of the amine and the potential generation of HF gas[2]. Never use water directly on a concentrated amine spill , as the heat of hydration can rapidly vaporize the chemical.
Spill Response Methodology
Evacuate & Assess: Immediately step back and assess the volume. If the spill is >50 mL outside a fume hood, evacuate the lab and call HazMat[2].
Solid-State Neutralization: Cover the spill with a solid, weakly acidic absorbent (e.g., Sodium bisulfate or a commercial spill kit designed for caustics). This safely neutralizes the base through a controlled, slow exotherm.
Containment: Sweep the neutralized solid using non-sparking tools to prevent ignition of combustible vapors[4].
Decontamination: Wash the affected surface with a 5% acetic acid solution, followed by copious amounts of water.
Fig 2: Decision matrix and logical workflow for emergency spill response.
Disposal Plan
3,5-Difluoro-4-methylbenzylamine must be strictly segregated. Dispose of all quenched and unquenched waste in a dedicated "Halogenated Corrosive Organic Waste" container[4]. Mixing this compound with general organic waste containing oxidizers (like peroxides or nitric acid) will result in a violent reaction and the immediate release of HF gas.
References
PubChem , "3,5-Difluorobenzylamine | C7H7F2N | CID 145211", National Center for Biotechnology Information. Available at:[Link]
